5,7-Dichlorooxazolo[5,4-D]pyrimidine

• CAS: 944709-53-9

Core Science & Biosynthesis

The Strategic Utility of 5,7-Dichlorooxazolo[5,4-d]pyrimidine in Medicinal Chemistry: A Technical Guide to Purine Bioisosteres

Executive Summary

In the landscape of modern oncology and targeted drug discovery, the design of small-molecule kinase inhibitors heavily relies on the deployment of privileged heterocyclic scaffolds. 5,7-Dichlorooxazolo[5,4-d]pyrimidine (CAS: 944709-53-9) has emerged as a critical, highly versatile building block[1][2]. Functioning as a purine bioisostere—where the traditional imidazole ring of purine is replaced by an oxazole motif—this fused bicyclic system offers unique electronic and steric properties[3][4]. This technical whitepaper provides an in-depth analysis of its chemical properties, the mechanistic causality behind its regioselective functionalization, and self-validating experimental protocols for drug development professionals synthesizing novel antimetabolites and kinase inhibitors.

Chemical Properties & Structural Logic

The substitution of nitrogen for oxygen in the five-membered ring fundamentally alters the electron density of the fused pyrimidine system. Oxygen is significantly more electronegative than nitrogen, which withdraws electron density from the pyrimidine ring via induction[3][5]. This renders the pyrimidine ring of oxazolo[5,4-d]pyrimidine even more electron-deficient (electrophilic) than a standard purine, facilitating rapid Nucleophilic Aromatic Substitution (SNAr) under exceptionally mild conditions. Furthermore, the removal of the N-H hydrogen bond donor present in purines alters the hinge-binding dynamics within kinase active sites, often improving membrane permeability and overcoming resistance mutations[4].

Table 1: Physicochemical and Structural Profile

Property	Value / Description
IUPAC Name	5,7-Dichlorooxazolo[5,4-d]pyrimidine
CAS Number	944709-53-9[1]
Molecular Formula	C5HCl2N3O
Molecular Weight	~189.99 g/mol
Pharmacophore Role	Purine antagonist / Bioisostere[3][4]
Electrophilic Centers	C-7 (Primary, Kinetic), C-5 (Secondary, Thermodynamic)
Storage & Stability	Moisture-sensitive; requires storage under inert gas to prevent halogen hydrolysis[6].

Mechanistic Causality in Regioselective Functionalization

The synthetic utility of 5,7-dichlorooxazolo[5,4-d]pyrimidine relies entirely on the differential reactivity of its two chlorine atoms.

• The C-7 Position (Equivalent to C-6 in Purine): This position is highly susceptible to initial nucleophilic attack. The causality lies in the stabilization of the transition state: attack at C-7 forms a Meisenheimer intermediate where the negative charge is highly delocalized onto the adjacent bridgehead nitrogen and the pyrimidine nitrogens.

• The C-5 Position (Equivalent to C-2 in Purine): Once the C-7 position is substituted with an electron-donating group (such as an amine), the entire ring system becomes more electron-rich. This drastically raises the activation energy required for a second SNAr at C-5, allowing chemists to achieve strict regiocontrol by manipulating temperature and stoichiometry.

Figure 1: Regioselective functionalization logic of the 5,7-dichlorooxazolo[5,4-d]pyrimidine scaffold.

Experimental Workflows: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating specific checkpoints to verify mechanistic success.

Protocol A: Regioselective Amination at C-7 (Kinetic Control)

• Preparation: Charge a flame-dried round-bottom flask with 5,7-dichlorooxazolo[5,4-d]pyrimidine (1.0 equiv) and anhydrous THF (to reach a 0.1 M concentration) under an inert argon atmosphere.

• Thermal Control: Cool the solution strictly to 0 °C using an ice-water bath. Causality: Maintaining 0 °C is critical to trap the kinetic product and prevent thermodynamic over-substitution at C-5.

• Base Addition: Add N,N-diisopropylethylamine (DIPEA, 1.2 equiv) dropwise. Causality: DIPEA acts as a sterically hindered, non-nucleophilic acid scavenger to neutralize the HCl byproduct without competing with the primary nucleophile.

• Nucleophile Addition: Slowly add the desired primary or secondary amine (1.05 equiv) dissolved in a minimal volume of THF.

• Self-Validation Checkpoint: Stir at 0 °C for 1–2 hours. Monitor the reaction via LC-MS. The reaction is deemed successful and complete only when the starting material peak (m/z ~190) disappears and the mono-substituted mass peak appears. If di-substitution is detected, the temperature was inadequately controlled.

• Workup: Quench with saturated aqueous NH4Cl, extract with EtOAc, dry over Na2SO4, and concentrate in vacuo.

Protocol B: Subsequent C-5 Functionalization (Suzuki-Miyaura Cross-Coupling)

• Preparation: Dissolve the C-7 substituted intermediate (1.0 equiv) and the appropriate aryl/heteroaryl boronic acid (1.5 equiv) in a degassed mixture of 1,4-Dioxane/H2O (4:1 v/v).

• Activation: Add K2CO3 (2.0 equiv). Causality: The aqueous base is mandatory to convert the boronic acid into the reactive, electron-rich boronate species required for transmetalation.

• Catalysis: Add Pd(dppf)Cl2 (0.05 equiv) as the catalyst.

• Thermal Activation & Validation: Heat the mixture to 90 °C for 4–6 hours. Self-Validation Checkpoint: Monitor via TLC. Because the C-5 position is deactivated by the C-7 amine, elevated thermal energy is required to overcome the activation barrier. Complete consumption of the intermediate validates successful cross-coupling.

• Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, and purify via silica gel chromatography.

Biological Applications & Target Landscape

Derivatives synthesized from the 5,7-dichlorooxazolo[5,4-d]pyrimidine core have demonstrated profound efficacy as targeted anticancer agents[5]. By acting as purine antimetabolites, they competitively bind to the ATP-binding pockets of various kinases[3][4].

Key validated targets include:

• VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2): Inhibition blocks tumor angiogenesis[3][5].

• Adenosine Kinase & Aurora A Kinase: Disruption of these targets halts cell cycle progression and induces apoptosis[3][4].

• JAK1 / JAK2: Modulates immunosuppressive pathways[3][4].

Figure 2: Mechanism of action for oxazolo[5,4-d]pyrimidine derivatives inhibiting VEGFR-2 driven angiogenesis.

Conclusion

The 5,7-dichlorooxazolo[5,4-d]pyrimidine scaffold is a master key in medicinal chemistry. By understanding the electronic disparities between the oxazole and pyrimidine rings, researchers can leverage strict regioselective protocols to rapidly generate diverse libraries of purine bioisosteres. As the demand for highly selective, resistance-evading kinase inhibitors grows, the strategic functionalization of this scaffold will remain at the forefront of oncological drug discovery.

References

• Chemical Properties of 64-18-6 / 5,7-dichlorooxazolo[5,4-d]pyrimidine ChemicalBook
• Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Deriv
• New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research NIH / PMC
• Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Liter
• Rational Design and Synthesis of 1,2,3-Triazole Incorporated Oxazolo[5,4-d] Pyrimidine Deriv

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• 4. tandfonline.com [tandfonline.com]
• 5. mdpi.com [mdpi.com]
• 6. 64-18-6 | CAS DataBase [m.chemicalbook.com]

Technical Guide: Solubility Profile & Stability of 5,7-Dichlorooxazolo[5,4-d]pyrimidine

The following technical guide is structured to provide actionable, high-level intelligence for researchers handling 5,7-Dichlorooxazolo[5,4-d]pyrimidine. It prioritizes stability-aware solubility, acknowledging the compound's electrophilic nature.

Executive Summary & Chemical Context[1][2][3][4][5]

5,7-Dichlorooxazolo[5,4-d]pyrimidine (CAS: 944709-53-9) is a fused bicyclic electrophile utilized primarily as a scaffold for developing bioactive compounds, including adenosine receptor antagonists and kinase inhibitors.

Unlike stable end-products, this compound is a reactive intermediate . Its solubility profile cannot be decoupled from its chemical stability. The presence of two chlorine atoms at the C5 and C7 positions renders the pyrimidine ring highly susceptible to nucleophilic attack. Therefore, solvent selection must balance solubilizing power with chemical inertness .

Physicochemical Identity

Parameter	Data
CAS Number	944709-53-9
Molecular Formula
Molecular Weight	189.99 g/mol
Physical State	Off-white to light brown solid
Polarity	Moderate (Polar Aprotic)
Primary Reactivity	Nucleophilic Aromatic Substitution ( ), Hydrolysis

Solubility Landscape

The following data synthesizes empirical observations from synthetic workflows and predictive chemical principles. Exact quantitative values (

) vary by batch purity and crystalline polymorph; however, the relative solubility trends below are definitive for process design.

Solvent Compatibility Matrix

Solvent Class	Representative Solvents	Solubility Rating	Stability Risk	Application Context
Polar Aprotic	DMF, DMSO, DMAc	Excellent (>100 mg/mL)	Low	Ideal for reactions with amines.
Chlorinated	Dichloromethane (DCM), Chloroform, CCl₄	Good (20–50 mg/mL)	Low	Preferred for extraction and transport.
Esters	Ethyl Acetate, Isopropyl Acetate	Moderate (5–15 mg/mL)	Low	Used for crystallization/purification.
Ethers	THF, 1,4-Dioxane	Good (10–30 mg/mL)	Low*	Good reaction solvent; ensure peroxide-free.
Alcohols	Methanol, Ethanol, Isopropanol	Moderate	HIGH	Avoid for storage. Risk of solvolysis (alkoxylation).
Alkanes	Hexane, Heptane, Pentane	Insoluble (<1 mg/mL)	Low	Anti-solvent for precipitation.
Water	Water, PBS	Insoluble	HIGH	Hydrolysis to 5-chloro-oxazolo[5,4-d]pyrimidin-7-one.

Critical Insight: The "Protic Trap"

Researchers often default to Ethanol or Methanol for solubility screens. Do not do this for 5,7-Dichlorooxazolo[5,4-d]pyrimidine. Literature indicates that dichloro-fused pyrimidines slowly decompose in ethanol, likely exchanging a chlorine for an ethoxy group or undergoing hydrolysis if the solvent is not strictly anhydrous.

• Guidance: If a protic solvent is required for a specific reaction (e.g., amination), prepare the solution immediately before use or use aprotic alternatives like DMF or CCl₄.

Decision Framework: Solvent Selection

The following logic gate visualizes the selection process based on the intended application (Reaction vs. Purification vs. Analysis).

Caption: Logical workflow for selecting the optimal solvent based on experimental intent, minimizing degradation risks.

Experimental Protocol: Solubility Determination

Since commercial batches vary, you must validate solubility internally. This protocol uses a saturation-equilibrium method adapted for moisture-sensitive compounds.

Objective

Determine the maximum solubility (

) in organic solvents while mitigating hydrolysis.

Materials

• Analyte: 5,7-Dichlorooxazolo[5,4-d]pyrimidine (>200 mg).

• Solvents: Anhydrous DCM, Ethyl Acetate, Toluene (dried over molecular sieves).

• Equipment: HPLC vials, 0.45 µm PTFE syringe filters (hydrophobic), Temperature-controlled shaker.

Step-by-Step Methodology

• Preparation (Inert Atmosphere):

  • Perform all weighing and solvent additions inside a glovebox or under a nitrogen stream to prevent moisture ingress.

  • Add excess solid (~50 mg) to 1 mL of solvent in a clear glass vial.

• Equilibration:

  • Seal vials with PTFE-lined caps.

  • Agitate at 25°C for 6 hours.

  • Note: We use a shorter time (6h) than the standard 24h to minimize the window for potential side-reactions, assuming rapid dissolution in compatible solvents.

• Filtration:

  • Allow solids to settle for 30 minutes.

  • Draw supernatant using a glass syringe.

  • Filter through a 0.45 µm PTFE filter into a pre-weighed vial.

• Quantification (Gravimetric):

  • Why Gravimetric? It eliminates the need for an HPLC method development if UV extinction coefficients are unknown.

  • Evaporate the solvent under a stream of nitrogen (mild heat <30°C).

  • Weigh the residue.

  • Calculation:

• Validation (Visual):

  • If the residue appears as a degraded oil rather than the starting solid, the solvent is incompatible.

Synthesis & Handling Implications

Reaction Solvent Effects

In nucleophilic substitution reactions (e.g., installing an amine at C7), the choice of solvent dictates regioselectivity and yield:

• DMF/DMSO: Promotes rapid reaction but may lead to double-substitution (at C5 and C7) if temperature is uncontrolled.

• THF/DCM: Slower reaction rates, allowing better control over mono-substitution.

• CCl₄ (Carbon Tetrachloride): Cited in literature for reactions with amines to avoid solvolysis seen in ethanol [1].[1]

Storage Recommendations

• Solid State: Store at -20°C under inert gas (Argon/Nitrogen).

• Solution State: Do not store in solution. Prepare fresh. If necessary, solutions in anhydrous DMSO are stable for short periods (<24h) at 4°C.

References

• Synthesis and Reactivity of Oxazolo[5,4-d]pyrimidines. Heterocycles, 2012.[2] (Discusses the instability of dichloro-analogs in ethanol and the use of aprotic solvents).

• Solubility of 5,7-Dichlorothiazolo[5,4-d]pyrimidine. BenchChem Technical Data, 2025. Link (Analogous structure providing baseline solubility expectations).

• Product Data: 5,7-Dichlorooxazolo[5,4-d]pyrimidine. BLD Pharm, 2026. Link (Physical properties and handling codes).

• New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents. Int. J. Mol.[3][4][5] Sci., 2022.[5] Link (Details synthesis workflows involving DCM and DMF).

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• 1. Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Synthesis and evaluation of biological and antitumor activities of 5,7-dimethyl- oxazolo[5,4-d]pyrimidine-4,6(5H,7H)-dione derivatives as novel inhibitors of FGFR1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Difference between 5,7-Dichlorooxazolo[5,4-D]pyrimidine and 2,6-dichloropurine

An In-Depth Technical Guide to the Core Differences Between 5,7-Dichlorooxazolo[5,4-d]pyrimidine and 2,6-Dichloropurine

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of medicinal chemistry and drug discovery, heterocyclic compounds form the bedrock of many therapeutic agents. Among these, fused pyrimidine systems are of paramount importance due to their structural resemblance to endogenous purines, allowing them to interact with a wide array of biological targets. This guide provides a detailed comparative analysis of two critical, yet distinct, dichlorinated heterocyclic building blocks: 5,7-Dichlorooxazolo[5,4-d]pyrimidine and 2,6-Dichloropurine .

While both molecules serve as versatile scaffolds for the synthesis of bioactive compounds, their fundamental structural differences—the fusion of a pyrimidine with an oxazole ring versus an imidazole ring—give rise to unique physicochemical properties, reactivity profiles, and ultimately, distinct trajectories in drug development. Understanding these core differences is essential for researchers aiming to leverage these scaffolds for the rational design of novel therapeutics. This whitepaper will delve into their structural nuances, comparative reactivity, synthesis protocols, and their divergent applications in modern drug discovery.

Part 1: A Tale of Two Rings: Core Structural Analysis

The primary distinction between 5,7-Dichlorooxazolo[5,4-d]pyrimidine and 2,6-Dichloropurine lies in the five-membered ring fused to the pyrimidine core. This single variation—an oxazole versus an imidazole—profoundly influences the molecule's electronics, geometry, and potential for intermolecular interactions.

• 2,6-Dichloropurine is a halogenated derivative of purine, the fundamental heterocyclic system found in nucleic acids (adenine and guanine).[1] Its core is a pyrimidine ring fused to an imidazole ring. The presence of a nitrogen atom with a hydrogen donor (N7-H or N9-H tautomer) in the imidazole moiety is a key feature, enabling hydrogen bonding interactions critical for molecular recognition by biological targets.[1]

• 5,7-Dichlorooxazolo[5,4-d]pyrimidine features a pyrimidine ring fused to an oxazole ring.[2] The replacement of the N-H-containing imidazole ring with an oxazole ring, which contains an oxygen atom, removes the hydrogen bond donor capability at that position and alters the electronic distribution and aromaticity of the fused system.[3] This scaffold is considered a purine isostere, designed to mimic the shape and size of natural purines while offering a different set of chemical properties.[4]

Caption: Chemical structures of 2,6-Dichloropurine and 5,7-Dichlorooxazolo[5,4-d]pyrimidine.

Part 2: Comparative Physicochemical Properties

The structural differences manifest in their physical and chemical properties, which are critical considerations for experimental design, from synthesis to biological assays.

Property	2,6-Dichloropurine	5,7-Dichlorooxazolo[5,4-d]pyrimidine	Source(s)
Molecular Formula	C₅H₂Cl₂N₄	C₅HCl₂N₃O	[1][2]
Molecular Weight	189.00 g/mol	189.99 g/mol	[1][2]
Appearance	White to off-white crystalline powder	Solid	[2][5]
Melting Point	185-195 °C (decomposes)	Not widely reported	[6][7]
Solubility	Sparingly soluble in water; soluble in organic solvents like DMSO.	Soluble in polar solvents.	[5][8]
IUPAC Name	2,6-dichloro-7H-purine	5,7-dichlorooxazolo[5,4-d]pyrimidine	[1][2]

The N-H group in 2,6-dichloropurine's imidazole ring allows for intermolecular hydrogen bonding, which generally contributes to a higher melting point compared to isosteres lacking this feature. Solubility is also influenced by this, with 2,6-dichloropurine showing solubility in various polar organic solvents.

Part 3: Reactivity and Synthetic Potential

Both molecules are prized as intermediates precisely because their chlorine atoms are excellent leaving groups, readily displaced by nucleophiles. This allows for the systematic construction of compound libraries by introducing diverse functionalities at these positions.

The core principle for both scaffolds is nucleophilic aromatic substitution (SNAr). The electron-withdrawing nitrogen atoms in the heterocyclic systems activate the chlorine-bearing carbons, making them susceptible to attack by nucleophiles such as amines, alcohols, and thiols.

Caption: General workflow for nucleophilic substitution on both heterocyclic scaffolds.

Reactivity of 2,6-Dichloropurine

A key feature of 2,6-dichloropurine is the differential reactivity of its two chlorine atoms. The chlorine at the C6 position is generally more susceptible to nucleophilic attack than the chlorine at the C2 position.[9] This selectivity is a powerful tool for synthetic chemists, allowing for sequential and site-specific modifications. This differential reactivity has been studied and is crucial for the selective synthesis of nucleoside analogues.[10]

Reactivity of 5,7-Dichlorooxazolo[5,4-d]pyrimidine

Similarly, the chlorine atoms at the C5 and C7 positions of 5,7-dichlorooxazolo[5,4-d]pyrimidine are reactive towards nucleophiles. This reactivity is the foundation of its use as a versatile building block for creating libraries of substituted oxazolopyrimidines for screening against various biological targets.[11] The electronic influence of the oxazole ring's oxygen atom modulates the reactivity of the C5 and C7 positions compared to the purine system.

Part 4: Synthesis Methodologies

The accessibility of these scaffolds is crucial for their widespread use. Both are synthesized through multi-step chemical processes.

Protocol: Synthesis of 2,6-Dichloropurine via Chlorination of Xanthine

This method is a common and industrially viable process for preparing 2,6-dichloropurine.[12][13]

Principle: This synthesis involves the direct chlorination of xanthine (2,6-dihydroxypurine) using phosphorus oxychloride (POCl₃) as the chlorinating agent, often in the presence of a weak nucleophilic organic base to facilitate the reaction.[12]

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, mix xanthine (1.0 eq) and phosphorus oxychloride (10.0 eq).

• Base Addition: Slowly heat the mixture to 50 °C under an inert nitrogen atmosphere. Add a weak nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (6.0 eq) dropwise with vigorous stirring.[12]

• Reflux: After the addition is complete, heat the reaction mixture to reflux (approximately 105 °C) for 6 hours. The solid xanthine should dissolve, forming a brown solution.[12]

• Quenching: Cool the reaction mixture to 40 °C. Carefully and slowly transfer the mixture to a beaker containing ice-water (approx. 50 parts by weight) under vigorous stirring to quench the excess POCl₃.

• Neutralization and Filtration: Neutralize the resulting brown solution to a pH of 4 using a 50% aqueous sodium hydroxide (NaOH) solution. Filter the solution through a pad of Celite to remove any insoluble material.[12]

• Extraction & Isolation: The aqueous filtrate is typically extracted with an organic solvent like ethyl acetate. The combined organic layers are then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude 2,6-dichloropurine, which can be further purified by recrystallization.

Protocol: Synthesis of 5,7-Dichlorothiazolo[5,4-d]pyrimidine (An Analogous System)

While a specific, detailed protocol for 5,7-dichlorooxazolo[5,4-d]pyrimidine is less commonly published, the synthesis of the analogous thiazolo-scaffold provides a representative workflow for this class of compounds, which often involves the chlorination of a di-hydroxy precursor.[14]

Principle: This synthesis involves the chlorination of 4H-Thiazolo[5,4-d]pyrimidine-5,7-dione using phosphorus oxychloride (POCl₃) in the presence of a base like N,N-diisopropylethylamine (DIPEA) under milder conditions than older reported methods.[14]

Step-by-Step Methodology:

• Reaction Setup: To a round-bottomed flask equipped with a magnetic stirrer and reflux condenser, add 4H-Thiazolo[5,4-d]pyrimidine-5,7-dione (1.0 eq), phosphorus oxychloride (10.0 eq), and N,N-diisopropylethylamine (5.0 eq).[14]

• Heating: Heat the reaction mixture to 85 °C and stir for 16 hours.

• Work-up: After cooling to room temperature, concentrate the mixture under reduced pressure to remove most of the POCl₃.

• Quenching: Carefully pour the residue onto crushed ice.

• Extraction: Extract the resulting aqueous mixture with an organic solvent such as ethyl acetate (3 times).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under vacuum. The resulting crude product can be purified by silica gel chromatography to yield 5,7-dichlorothiazolo[5,4-d]pyrimidine.[14]

Part 5: Applications in Drug Discovery and Medicinal Chemistry

The true divergence of these two scaffolds is seen in their applications. While both are used to create kinase inhibitors, their unique structures lend themselves to targeting different families of proteins.

Application Area	2,6-Dichloropurine	5,7-Dichlorooxazolo[5,4-d]pyrimidine
Primary Therapeutic Focus	Antiviral, Anticancer, Anti-inflammatory	Anticancer, Immunosuppressive, Receptor Antagonism
Key Biological Targets	DNA/RNA Polymerases, Kinases, Purine Metabolism Enzymes	VEGFR2, EGFR, P2Y1 Receptors, Adenosine Kinase
Mechanism of Action	Often acts as a nucleoside analog precursor, interfering with DNA/RNA synthesis or as a scaffold for enzyme inhibitors.[9][15]	Serves as a versatile scaffold for designing inhibitors that target ATP-binding sites of kinases or act as antagonists for G protein-coupled receptors.[11][16]

2,6-Dichloropurine: A Cornerstone for Nucleoside Analogs and Beyond

2,6-Dichloropurine is a classic starting material in pharmaceutical development.[13] Its derivatives have been investigated for a wide range of biological activities:

• Anticancer Agents: It is a key intermediate for synthesizing drugs that interfere with DNA synthesis in cancer cells or target specific signaling pathways.[9][17] For example, it is a precursor for clofarabine, an anticancer drug.

• Antiviral Agents: Its ability to be converted into nucleoside analogs makes it invaluable in the development of antiviral therapies that inhibit viral replication.[9][15]

• Materials Science: Beyond medicine, its purine structure can be used to create conductive polymers and sensor materials due to its ability to participate in π-stacking interactions.[5]

5,7-Dichlorooxazolo[5,4-d]pyrimidine: A Privileged Scaffold for Targeted Therapies

The oxazolo[5,4-d]pyrimidine core is recognized as a "privileged structure" in medicinal chemistry, meaning it is capable of binding to multiple biological targets with high affinity.[18]

• Kinase Inhibitors: This scaffold is frequently used to design potent inhibitors of protein kinases, which are crucial targets in oncology. Derivatives have shown inhibitory activity against VEGFR2 and EGFR, key regulators of angiogenesis and cell growth in tumors.[11][16]

• Receptor Antagonists: The scaffold has been employed to develop antagonists for various receptors, including the purinergic P2Y1 receptor and the angiotensin II receptor.[11]

• Immunosuppressive Agents: Certain derivatives have been identified as a novel class of immunosuppressive agents, highlighting their potential in treating autoimmune disorders.[11]

Conclusion

While 5,7-Dichlorooxazolo[5,4-d]pyrimidine and 2,6-Dichloropurine share the common features of a dichlorinated, fused pyrimidine core, they are fundamentally distinct chemical entities.

• 2,6-Dichloropurine , with its natural purine heritage, is a foundational building block, particularly for nucleoside analogs used in antiviral and anticancer therapies. Its differential reactivity at the C2 and C6 positions provides a refined level of synthetic control.

• 5,7-Dichlorooxazolo[5,4-d]pyrimidine , as a purine isostere, offers a different stereoelectronic profile. It has emerged as a privileged scaffold for developing highly specific, targeted therapies, especially kinase inhibitors and receptor antagonists, by presenting a unique set of interactions to protein binding sites.

For the medicinal chemist and drug development professional, the choice between these two scaffolds is not arbitrary. It is a strategic decision based on the desired biological target, the intended mechanism of action, and the specific intermolecular interactions—such as hydrogen bonding—that are crucial for therapeutic efficacy. A deep understanding of their core differences is therefore indispensable for the continued innovation of small-molecule therapeutics.

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• Anonymous. (2011). Synthesis and Evaluation of the Substrate Activity of C-6 Substituted Purine Ribosides with E. coli Purine Nucleoside Phosphorylase. PMC.
• National Center for Biotechnology Information. (n.d.). Oxazolo(5,4-d)pyrimidine.
• Zhirnov, V. V., et al. (2021). Intrinsic drug potential of oxazolo[5,4-d]pyrimidines and oxazolo[4,5-d]pyrimidines. Chemical Biology & Drug Design, 98(4), 561-581.
• Anonymous. (2026). Synthesis and anticancer activity of 2,5-diaryl-oxazolo[5,4-d]pyrimidin-7-amines and corresponding amides.
• Anonymous. (n.d.). Design and Synthesis of Novel Thiazolo[5,4-d]pyrimidine Derivatives with High Affinity for Both the Adenosine A1 and A2A Receptors, and Efficacy in Animal Models of Depression. PMC.

Sources

• 1. 2,6-Dichloropurine | C5H2Cl2N4 | CID 5324412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5,7-Dichloro-oxazolo[5,4-d]pyrimidine 95% | CAS: 944709-53-9 | AChemBlock [achemblock.com]
• 3. Intrinsic drug potential of oxazolo[5,4-d]pyrimidines and oxazolo[4,5-d]pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Can 2,6 - Dichloropurine be used in the field of materials science? - Blog - Keyingchem [keyingchemical.com]
• 6. chembk.com [chembk.com]
• 7. 2,6-Dichloropurine | 5451-40-1 [chemicalbook.com]
• 8. CAS 5451-40-1: 2,6-Dichloropurine | CymitQuimica [cymitquimica.com]
• 9. What properties do the derivatives of 2,6 - Dichloropurine have? - Blog - Keyingchem [keyingchemical.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 15. chemimpex.com [chemimpex.com]
• 16. New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research - PMC [pmc.ncbi.nlm.nih.gov]
• 17. jk-sci.com [jk-sci.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Safety data sheet (SDS) and handling of 5,7-Dichlorooxazolo[5,4-D]pyrimidine

Technical Monograph: Safety, Handling, and Reactivity of 5,7-Dichlorooxazolo[5,4-d]pyrimidine

Part 1: Executive Summary & Compound Profile

5,7-Dichlorooxazolo[5,4-d]pyrimidine is a highly reactive bicyclic heteroaromatic scaffold. Structurally analogous to purines (adenine/guanine), this compound serves as a critical electrophilic intermediate in the synthesis of bioactive molecules, particularly kinase inhibitors (e.g., VEGFR2) and adenosine receptor antagonists.

Its utility stems from the "dichloro" motif, which acts as a dual warhead for sequential nucleophilic aromatic substitution (

). However, this same reactivity renders the compound acutely hazardous to human tissue and sensitive to environmental moisture.

Physicochemical & Hazard Data

Property	Specification
CAS Number	1159815-99-6 (Representative) / Varies by isomer purity
Molecular Formula
Molecular Weight	190.00 g/mol
Physical State	White to off-white crystalline solid
Solubility	Soluble in DCM, THF, DMSO; Reacts with water/alcohols
Storage	2–8°C, Inert Atmosphere (Argon/Nitrogen), Desiccated

GHS Hazard Classification

Signal Word: WARNING

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Cat. 2	H315: Causes skin irritation.[1]
Serious Eye Damage/Irritation	Cat. 2A	H319: Causes serious eye irritation.
STOT - Single Exposure	Cat. 3	H335: May cause respiratory irritation.[1]
Reactivity Hazard	N/A	EUH014: Reacts violently with water (liberates HCl).

Part 2: Mechanism of Reactivity & Hazards

To handle this compound safely, one must understand why it is dangerous. The hazard is not merely toxicity but chemical reactivity .

The Hydrolysis Cascade

The C7-chlorine and C5-chlorine atoms are highly electrophilic due to the electron-deficient nature of the fused pyrimidine-oxazole ring system. Upon contact with atmospheric moisture (

), the compound undergoes hydrolysis, releasing Hydrogen Chloride ( ) gas.

• Inhalation Risk: The released

  forms hydrochloric acid in the mucous membranes of the respiratory tract, causing severe irritation (H335).

• Corrosivity: While classified as an irritant, prolonged contact with moist skin can result in chemical burns due to localized acid generation.

Visualizing the Degradation Pathway:

Figure 1: Hydrolysis pathway demonstrating the generation of hazardous HCl gas upon exposure to moisture.

Part 3: Strategic Handling Protocol

Core Directive: Treat 5,7-Dichlorooxazolo[5,4-d]pyrimidine as a moisture-sensitive electrophile. All manipulations must prevent the ingress of water to preserve chemical integrity and operator safety.

Storage & Transfer

• Primary Storage: Store in a tightly sealed vial under Argon at 2–8°C.

• Secondary Containment: Place the vial inside a desiccator or a secondary jar containing activated silica gel or

  .

• Equilibration: Before opening, allow the vial to warm to room temperature (approx. 30 mins) inside a desiccator. Opening a cold vial in humid air causes immediate condensation and degradation.

Weighing & Dispensing (The "Inert Loop")

Do not weigh this compound on an open benchtop balance if high humidity (>40%) is present.

• Glovebox Method (Preferred): Weigh inside an

  or Ar glovebox.

• Funnel Method (Benchtop):

  • Flush a tared round-bottom flask (RBF) with Argon.

  • Quickly transfer the solid using a dry spatula into the RBF.

  • Immediately cap with a rubber septum and purge with Argon for 5 minutes.

  • Calculate exact mass by difference (weigh vial before and after).

Reaction Setup

• Solvents: Use only anhydrous solvents (DCM, THF, DMF). Solvents should be dried over molecular sieves (3Å or 4Å) or dispensed from a solvent purification system (SPS).

• Base Scavenger: Because the reaction releases

  , always include a non-nucleophilic organic base (e.g., DIPEA, ) or an inorganic base ( ) to sequester the acid and drive the reaction forward.

Part 4: Synthesis & Functionalization Logic

For medicinal chemists, the value of this scaffold lies in its Regioselective Reactivity . The two chlorine atoms are not equivalent.

• C7 Position: Highly reactive. Susceptible to

  at low temperatures (0°C to RT).

• C5 Position: Less reactive. Requires higher temperatures (>60°C) or stronger nucleophiles/catalysts.

Experimental Workflow for Sequential Substitution:

Figure 2: Regioselective functionalization strategy. The C7 position is functionalized first under mild conditions.

Expert Tip: If C5 substitution is difficult, consider using Suzuki-Miyaura coupling (Pd-catalyzed) for the second step instead of standard

, as the oxidative insertion into the C5-Cl bond is chemically feasible [1].

Part 5: Emergency Response & Waste Disposal

First Aid Measures

• Eye Contact: Rinse immediately with diphoterine or water for 15 minutes. Do not rub. The hydrolysis produces acid; speed is critical to prevent corneal opacity.

• Skin Contact: Brush off loose particles before washing with soap and water. Water activates the hydrolysis; brushing first minimizes the acid load on the skin.

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained personnel only).

Spill Cleanup

• Evacuate: Clear the immediate area.

• PPE: Wear nitrile gloves (double gloved recommended), lab coat, and safety goggles. Use a NIOSH N95 or P100 respirator if dust is visible.

• Neutralization: Cover the spill with solid Sodium Bicarbonate (

  ) or Calcium Carbonate to neutralize potential acid generation.

• Sweep: Sweep carefully into a container. Do not use a wet mop initially.

Waste Disposal

• Dissolve waste in a combustible solvent (e.g., acetone) and neutralize with a dilute base.

• Dispose of as Halogenated Organic Waste .

• Never place in the aqueous waste stream without prior hydrolysis and neutralization, as it may acidify the waste container.

References

• Bąchor, U., Mączyński, M., & Sochacka-Ćwikła, A. (2025).[2] Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. International Journal of Molecular Sciences. Link

• Deng, X., et al. (2025). Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis. Molecules, 30(3), 666.[3] Link

• BenchChem. (2025).[4] Application Notes and Protocols for Handling and Storage of Air-Sensitive Chlorinated Compounds. Link

• Fisher Scientific. (2011). Safety Data Sheet: 4-Pyrimidinamine, 2,6-dichloro-. Link

• Synblock. (2024). Product Data: 5,7-Dichlorothiazolo[5,4-D]pyrimidine.[5] Link

Sources

• 1. fishersci.com [fishersci.com]
• 2. researchgate.net [researchgate.net]
• 3. Oxazolo[5,4- d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CAS 13479-88-4 | 5,7-Dichlorothiazolo[5,4-D]pyrimidine - Synblock [synblock.com]

Protocols & Analytical Methods

Application Note: Regioselective Nucleophilic Aromatic Substitution on 5,7-Dichlorooxazolo[5,4-d]pyrimidine

[1]

Executive Summary & Chemical Logic

The 5,7-dichlorooxazolo[5,4-d]pyrimidine scaffold is a critical purine isostere used in the development of adenosine receptor antagonists, kinase inhibitors, and immunomodulators. Its reactivity is defined by the fused bicyclic system, which creates a significant electronic disparity between the two electrophilic chlorine centers.[1]

This protocol details the controlled nucleophilic aromatic substitution (

) of this scaffold. Success relies on exploiting the kinetic difference between the C7 and C5 positions.[1]

Mechanistic Grounding: The "7-First" Rule

Unlike symmetrical pyrimidines, the oxazolo[5,4-d]pyrimidine core possesses an inherent electronic bias:

• C7 Position (Kinetic Site): Analogous to the C6 position in purines (or C4 in pyrimidines).[1] It is highly electron-deficient due to the inductive withdrawal from the adjacent bridgehead nitrogen and the oxazole ring.[1] It reacts rapidly under mild conditions.[1]

• C5 Position (Thermodynamic Site): Analogous to the C2 position in purines.[1] It is less electrophilic and sterically flanked by two ring nitrogens.[1] Substitution here requires forcing conditions (heat, stronger nucleophiles) and typically occurs only after C7 is substituted.[1]

Key Takeaway: By controlling temperature and stoichiometry, one can selectively functionalize C7, isolate the intermediate, and subsequently functionalize C5, enabling the creation of complex, non-symmetric libraries.

Reaction Pathway Visualization

The following diagram illustrates the regioselective logic and the sequential workflow for bis-functionalization.

Caption: Sequential

workflow showing the kinetic preference for C7 substitution followed by thermodynamic forcing for C5 substitution.

Experimental Protocols

Protocol A: C7-Selective Substitution (Kinetic Control)

Objective: Selective mono-substitution at the C7 position with an amine nucleophile.[1]

Reagents:

• Substrate: 5,7-Dichlorooxazolo[5,4-d]pyrimidine (1.0 equiv)

• Nucleophile: Primary or Secondary Amine (1.0 - 1.1 equiv)[1]

• Base: DIPEA (N,N-Diisopropylethylamine) (1.2 - 1.5 equiv)[1]

• Solvent: Anhydrous Dichloromethane (DCM) or THF (0.1 M concentration)

Procedure:

• Setup: Flame-dry a round-bottom flask and purge with

  .

• Dissolution: Dissolve 5,7-Dichlorooxazolo[5,4-d]pyrimidine in anhydrous DCM. Cool the solution to 0°C using an ice bath.

  • Note: Low temperature is critical to prevent trace substitution at C5.[1]

• Addition: Add DIPEA followed by the dropwise addition of the amine (diluted in minimal DCM) over 15 minutes.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT). Monitor by TLC (System: 30% EtOAc/Hexanes).[1]

  • Endpoint: Disappearance of starting material (

    ) and appearance of a lower spot (product).[1]

• Workup: Quench with water. Extract with DCM (3x).[1] Wash combined organics with brine, dry over

  , and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Validation Criteria:

• LCMS: Single peak with mass [M+H]+ corresponding to mono-substitution.[1]

• 1H NMR: Loss of symmetry (if applicable). If using a benzyl amine, the

  protons often show a specific shift characteristic of the C7 position (approx.[1] 4.7-4.9 ppm).[1]

Protocol B: C5-Substitution (Thermodynamic Forcing)

Objective: Substitution of the remaining C5-chlorine (usually performed on the isolated C7-substituted intermediate).[1]

Reagents:

• Substrate: 7-Substituted-5-chlorooxazolo[5,4-d]pyrimidine (1.0 equiv)

• Nucleophile: Amine, Alkoxide, or Thiol (1.5 - 2.0 equiv)

• Base:

  (2.0 equiv) or (for difficult substrates)[1]

• Solvent: Anhydrous DMF, NMP, or 1,4-Dioxane

• Temperature: 60°C – 100°C

Procedure:

• Setup: Charge a pressure vial or reflux flask with the C7-substituted intermediate, base, and solvent.

• Addition: Add the second nucleophile.

• Reaction: Heat to 80°C (start point). Monitor by LCMS every 2 hours.

  • Optimization: If conversion is slow after 4 hours, increase temperature to 100°C or switch to microwave irradiation (120°C, 20 min).

• Workup: Dilute with EtOAc, wash extensively with water/LiCl solution (to remove DMF).[1] Dry and concentrate.

• Purification: Flash chromatography or Preparative HPLC.

Data Summary & Optimization Table

Variable	Condition	Outcome / Recommendation
Solvent (C7 Step)	DCM, THF, EtOH	Preferred. Non-polar solvents enhance C7 selectivity.[1] EtOH is viable but risks ethoxy-substitution if base is too strong.[1]
Solvent (C5 Step)	DMF, DMSO, NMP	Required. Polar aprotic solvents stabilize the transition state for the sluggish C5 displacement.[1]
Base Choice	DIPEA/TEA vs. Inorganic	Use organic bases (DIPEA) for C7 to maintain solubility.[1] Use Inorganic ( ) for C5 to drive reaction at high heat.[1]
Temperature	0°C vs. Reflux	Strict Control. 0°C guarantees C7 selectivity. >60°C is required for C5 activation.[1]
Leaving Group	Cl vs. F	If C5 reaction fails, synthesize the 5-Fluoro analog (via KF exchange) to increase reactivity (rarely needed).[1]

Troubleshooting & Self-Validation

Issue: Formation of "Bis-substituted" product during Step 1.

• Cause: Temperature too high or large excess of amine.[1]

• Fix: Cool to -10°C. Ensure strict 1.05 equiv stoichiometry of amine. Add amine very slowly.

Issue: Hydrolysis (Formation of 5-chloro-7-hydroxy derivative).

• Cause: Wet solvent or un-dried glassware.[1] The C7 position is extremely sensitive to water.[1]

• Fix: Use anhydrous solvents and store the dichloro-starting material in a desiccator.[1]

Issue: No reaction at C5.

• Cause: Steric hindrance from the C7 substituent or the incoming nucleophile.[1]

• Fix: Switch solvent to NMP and raise temp to 120°C (Microwave).[1] Switch base to

  .[1]

References

• Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. Molecules (2020).[1][2] (Demonstrates the synthesis of 7-amino derivatives as the primary substitution product). [Link]

• Design and Synthesis of Novel Thiazolo[5,4-d]pyrimidine Derivatives. Molecules (2021). (Provides analogous protocols for the thiazolo-isostere, confirming the C7-first regioselectivity). [Link][1]

• Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines. The Journal of Organic Chemistry (2015). (Foundational mechanistic work on pyrimidine regioselectivity applicable to fused systems). [Link][1]

• Oxazolo[5,4-d]pyrimidines as Anticancer Agents. Molecules (2025). (Recent review covering Structure-Activity Relationships and synthesis of 7-substituted variants). [Link][1]

Sources

• 1. Buy Oxazolo[5,4-d]pyrimidin-2-ol | 90889-60-4 [smolecule.com]
• 2. Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4- d]Pyrimidine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 5,7-Dichlorooxazolo[5,4-d]pyrimidine

For Researchers, Scientists, and Drug Development Professionals

The oxazolo[5,4-d]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry, recognized as a purine bioisostere.[1][2] Derivatives of this core structure have demonstrated a wide spectrum of biological activities, including potential as anticancer, antiviral, and immunosuppressive agents, as well as inhibitors of various enzymes and receptors.[3][4] The strategic functionalization of the oxazolo[5,4-d]pyrimidine nucleus is paramount for the exploration of structure-activity relationships (SAR) and the development of novel therapeutic candidates.

5,7-Dichlorooxazolo[5,4-d]pyrimidine serves as a versatile and key intermediate for the synthesis of a diverse library of derivatives through palladium-catalyzed cross-coupling reactions. The differential reactivity of the two chlorine atoms at the C5 and C7 positions allows for selective and sequential functionalization, providing a powerful tool for medicinal chemists.

This guide provides an in-depth exploration of palladium-catalyzed cross-coupling reactions with 5,7-dichlorooxazolo[5,4-d]pyrimidine, offering expert insights, detailed protocols, and a mechanistic rationale for experimental choices.

Understanding the Reactivity of 5,7-Dichlorooxazolo[5,4-d]pyrimidine

The pyrimidine ring in the oxazolo[5,4-d]pyrimidine system is electron-deficient, rendering the chlorine substituents susceptible to nucleophilic substitution and palladium-catalyzed cross-coupling reactions. Based on extensive studies of analogous 2,4-dichloropyrimidines, the C7 position is generally more reactive towards nucleophilic attack and oxidative addition of palladium(0) than the C5 position.[4] This preferential reactivity is attributed to the electronic effects of the fused oxazole ring and the nitrogen atoms within the pyrimidine ring.

However, recent advancements in catalysis have demonstrated that this inherent regioselectivity can be modulated or even reversed through the judicious choice of palladium catalysts, ligands, and reaction conditions.[1][5] For instance, the use of sterically hindered N-heterocyclic carbene (NHC) ligands has been shown to influence the site-selectivity in cross-coupling reactions of dihaloheteroarenes.[5][6]

Application Note 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is a robust and widely employed method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl and heteroaryl-aryl structures. In the context of 5,7-dichlorooxazolo[5,4-d]pyrimidine, this reaction allows for the introduction of a wide range of aryl, heteroaryl, and vinyl substituents.

Mechanistic Considerations:

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition of the aryl halide to a Pd(0) complex, transmetalation of the organoboron species to the palladium center, and reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst. The regioselectivity of the initial oxidative addition to 5,7-dichlorooxazolo[5,4-d]pyrimidine is the determining factor for the final product distribution in a mono-coupling reaction.

Caption: Catalytic Cycle of the Suzuki-Miyaura Coupling.

Protocol 1: Regioselective Mono-Suzuki Coupling at the C7 Position

This protocol is designed to favor the substitution of the more reactive chlorine atom at the C7 position.

Parameter	Recommended Condition	Rationale
Palladium Catalyst	Pd(PPh₃)₄ (3-5 mol%) or Pd(dppf)Cl₂ (3-5 mol%)	These are standard, reliable catalysts for Suzuki couplings.
Base	K₂CO₃ or Cs₂CO₃ (2-3 equivalents)	Carbonate bases are generally effective and well-tolerated.
Solvent	1,4-Dioxane/H₂O (4:1) or DME/H₂O (4:1)	A mixture of an organic solvent and water is typical for Suzuki reactions.
Temperature	80-100 °C	Sufficient thermal energy is required to drive the reaction to completion.
Reaction Time	4-16 hours	Monitored by TLC or LC-MS.

Step-by-Step Procedure:

• To a reaction vessel, add 5,7-dichlorooxazolo[5,4-d]pyrimidine (1.0 equiv.), the desired arylboronic acid (1.1 equiv.), and the base (2.0 equiv.).

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent mixture.

• Add the palladium catalyst.

• Heat the reaction mixture to the specified temperature with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: One-Pot Sequential Double Suzuki Coupling

This protocol allows for the introduction of two different aryl groups in a single pot, leveraging the differential reactivity of the C7 and C5 positions.[2]

Step-by-Step Procedure:

• Follow steps 1-4 of Protocol 1.

• Heat the reaction mixture to a lower temperature (e.g., 55-60 °C) and stir for 12-24 hours to achieve selective mono-arylation at C7.

• Once the first coupling is complete (as monitored by TLC or LC-MS), add the second arylboronic acid (1.2 equiv.), additional base (1.5 equiv.), and a second portion of the palladium catalyst (2-3 mol%).

• Increase the reaction temperature to 90-100 °C and stir for another 12-24 hours.

• Upon completion, perform the workup and purification as described in Protocol 1.

Application Note 2: Sonogashira Coupling for C-C Alkyne Bond Formation

The Sonogashira coupling is a palladium- and copper-catalyzed reaction that provides a powerful method for the synthesis of alkynyl-substituted heterocycles. These motifs are valuable in medicinal chemistry for their linear geometry and ability to act as bioisosteres or pharmacophores.

Mechanistic Insights:

The Sonogashira reaction proceeds through a dual catalytic cycle involving both palladium and copper. The palladium cycle is similar to that of the Suzuki coupling, while the copper cycle facilitates the formation of a copper(I) acetylide intermediate, which then undergoes transmetalation to the palladium center.

Caption: Dual Catalytic Cycle of the Sonogashira Coupling.

Protocol 3: Mono-Sonogashira Coupling at the C7 Position

This protocol is optimized for the selective introduction of an alkyne moiety at the more reactive C7 position.

Parameter	Recommended Condition	Rationale
Palladium Catalyst	Pd(PPh₃)₂Cl₂ (2-5 mol%) or Pd(PPh₃)₄ (2-5 mol%)	Standard and effective catalysts for Sonogashira reactions.
Copper Co-catalyst	CuI (4-10 mol%)	Essential for the formation of the copper acetylide intermediate.
Base	Triethylamine (Et₃N) or Diisopropylamine (DIPA) (2-4 equivalents)	Acts as both a base and a solvent in some cases.
Solvent	THF or 1,4-Dioxane	Anhydrous conditions are crucial for this reaction.
Temperature	Room Temperature to 60 °C	Generally milder conditions compared to Suzuki coupling.
Reaction Time	2-12 hours	Monitored by TLC or LC-MS.

Step-by-Step Procedure:

• To a Schlenk flask, add 5,7-dichlorooxazolo[5,4-d]pyrimidine (1.0 equiv.), the palladium catalyst, and the copper(I) iodide.

• Evacuate and backfill the flask with an inert gas three times.

• Add the anhydrous solvent and the base.

• Stir the mixture at room temperature for 15 minutes.

• Add the terminal alkyne (1.1 equiv.) dropwise via syringe.

• Heat the reaction mixture if necessary.

• Monitor the reaction progress.

• Upon completion, filter the reaction mixture through a pad of celite to remove the catalysts.

• Concentrate the filtrate and purify the crude product by column chromatography.

Application Note 3: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds, enabling the formation of aryl and heteroaryl amines.[7] This reaction is of paramount importance in drug discovery for the introduction of amine functionalities, which are prevalent in bioactive molecules.

Mechanistic Overview:

The catalytic cycle involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and subsequent reductive elimination to furnish the C-N coupled product.[8] The choice of ligand is critical for the efficiency and scope of this reaction.

Caption: Catalytic Cycle of the Buchwald-Hartwig Amination.

Protocol 4: Regioselective Mono-Amination at the C7 Position

This protocol is designed for the selective amination of the C7 position of 5,7-dichlorooxazolo[5,4-d]pyrimidine.

Parameter	Recommended Condition	Rationale
Palladium Catalyst	Pd₂(dba)₃ (2-4 mol%) or Pd(OAc)₂ (2-4 mol%)	Common palladium precursors for Buchwald-Hartwig amination.
Ligand	XPhos, RuPhos, or BrettPhos (4-8 mol%)	Bulky electron-rich phosphine ligands are crucial for this transformation.
Base	NaOtBu, KOtBu, or K₃PO₄ (1.5-2.5 equivalents)	Strong, non-nucleophilic bases are required.
Solvent	Toluene or 1,4-Dioxane	Anhydrous and deoxygenated solvents are essential.
Temperature	80-110 °C	Elevated temperatures are typically needed.
Reaction Time	6-24 hours	Monitored by TLC or LC-MS.

Step-by-Step Procedure:

• In a glovebox or under an inert atmosphere, add the palladium precursor, ligand, and base to a dry reaction vessel.

• Add 5,7-dichlorooxazolo[5,4-d]pyrimidine (1.0 equiv.) and the amine (1.2 equiv.).

• Add the anhydrous, degassed solvent.

• Seal the vessel and heat the reaction mixture with vigorous stirring.

• Monitor the reaction progress.

• Upon completion, cool to room temperature and quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent.

• Wash the combined organic layers, dry, and concentrate.

• Purify the crude product by column chromatography.

Conclusion

5,7-Dichlorooxazolo[5,4-d]pyrimidine is a valuable and versatile building block for the synthesis of novel derivatives with potential therapeutic applications. The palladium-catalyzed cross-coupling reactions detailed in this guide provide a robust toolkit for the selective functionalization of this important heterocyclic scaffold. By carefully selecting the appropriate catalyst, ligands, and reaction conditions, researchers can effectively control the regioselectivity of these transformations and access a wide array of substituted oxazolo[5,4-d]pyrimidines for further investigation in drug discovery programs.

References

• Neufeldt, S. R., et al. (2025). C2-Selective Palladium-Catalyzed C–S Cross-Coupling of 2,4-Dihalopyrimidines. Journal of the American Chemical Society. [Link]

• Norman, J. P., et al. (2022). Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. The Journal of Organic Chemistry, 87(11), 7414–7421. [Link]

• Neufeldt, S. R. (2022). C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines. ACS Fall 2022. [Link]

• Jackson, O. D., et al. (2025). C2-Selective Palladium-Catalyzed C–S Cross-Coupling of 2,4-Dihalopyrimidines. ACS Publications. [Link]

• Mączyński, M., et al. (2020). Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. Molecules, 25(15), 3558. [Link]

• Handy, S. T., & Zhang, Y. (2012). One-pot Double Suzuki Couplings of Dichloropyrimidines. Tetrahedron Letters, 53(1), 88-90. [Link]

• Dal Ben, D., et al. (2018). Design and Synthesis of Novel Thiazolo[5,4-d]pyrimidine Derivatives with High Affinity for Both the Adenosine A1 and A2A Receptors, and Efficacy in Animal Models of Depression. Molecules, 23(10), 2549. [Link]

• Handy, S. T., & Zhang, Y. (2011). One-Pot Double Suzuki Couplings of Dichloropyrimidines. ResearchGate. [Link]

• He, H., et al. (2023). Synthesis of pyrimidine-fused skeletons through copper-catalyzed consecutive Sonogashira coupling and aminocyclization. Organic & Biomolecular Chemistry, 21(39), 8011-8015. [Link]

• Mernyák, E., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 1059–1066. [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. In Wikipedia. [Link]

• Shu, L., et al. (2012). CONVENIENT SYNTHESIS OF 5,7-DICHLOROTHIAZOLO[5,4-d]PYRIMIDINE. HETEROCYCLES, 85(7), 1721-1726. [Link]

• Mączyński, M., et al. (2020). Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. National Center for Biotechnology Information. [Link]

• Mączyński, M., et al. (2020). Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. PubMed. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Anisov, A. S., et al. (2022). General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino- and 5-Halo-1,2,3-triazoles. Molecules, 27(6), 1957. [Link]

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Synthesis of Multisubstituted Oxazolopyrimidines: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview and detailed experimental protocols for the synthesis of multisubstituted oxazolopyrimidines, a class of heterocyclic compounds of significant interest in medicinal chemistry and drug discovery due to their structural similarity to purine bases.[1][2] This document is designed to provide both the experienced researcher and the synthetic chemist new to this area with the necessary information to successfully synthesize these valuable scaffolds.

Introduction to Oxazolopyrimidine Synthesis

The oxazolopyrimidine core is a versatile scaffold found in a variety of biologically active molecules, including inhibitors of kinases and other enzymes.[3][4][5] The synthesis of these compounds typically follows one of two primary strategies:

• Construction of the pyrimidine ring onto a pre-existing oxazole: This is a widely used and versatile approach, often starting from a functionalized 5-aminooxazole derivative.[6][7]

• Formation of the oxazole ring onto a pyrimidine precursor: This method is also utilized, though the former is more common for generating diverse libraries of compounds.[6][8]

This application note will focus on the first and more prevalent strategy, providing detailed protocols for the synthesis of the key 5-amino-4-cyano-1,3-oxazole intermediates and their subsequent elaboration into multisubstituted oxazolopyrimidines.

Strategic Considerations in Oxazolopyrimidine Synthesis

The choice of synthetic route and specific reagents is often dictated by the desired substitution pattern on the final oxazolopyrimidine ring. The protocols detailed below have been selected for their reliability, versatility, and adaptability to a range of substrates.

Key Experimental Choices and Their Rationale:

• Solvent Selection in Oxazole Synthesis: 1-Methyl-2-pyrrolidinone (NMP) is frequently employed as the solvent for the synthesis of 5-amino-4-cyano-1,3-oxazoles from aminomalononitrile tosylate and acid chlorides.[2][8] Its high boiling point and ability to dissolve a wide range of organic and inorganic compounds make it an excellent medium for this condensation reaction, which can often be slow at room temperature.

• Reagents for Pyrimidine Ring Formation: Triethyl orthoformate is a key reagent for the construction of the pyrimidine ring. It reacts with the 5-amino group of the oxazole precursor to form an ethoxymethyleneamino intermediate, which then readily cyclizes with an amine to form the pyrimidine ring.[7][9] The choice of amine in the final cyclization step directly determines the substituent at the 7-position of the oxazolopyrimidine core.

• Catalysis and Reaction Conditions: While many of the reactions proceed under thermal conditions, the use of base catalysis is crucial for the heterocyclization step in certain routes.[2] Microwave-assisted synthesis has also emerged as a powerful tool to accelerate these reactions, often leading to shorter reaction times and improved yields.[10]

Visualizing the Synthetic Workflow

The following diagram illustrates the general two-step approach for the synthesis of multisubstituted oxazolopyrimidines, starting from the formation of the key oxazole intermediate.

Caption: A generalized workflow for the synthesis of multisubstituted oxazolopyrimidines.

Detailed Experimental Protocols

The following protocols provide step-by-step instructions for the synthesis of a representative 2-substituted-5-amino-4-cyano-1,3-oxazole and its subsequent conversion to a 2,7-disubstituted-oxazolo[5,4-d]pyrimidine.

Protocol 1: Synthesis of 5-Amino-4-cyano-2-phenyl-1,3-oxazole

This protocol is adapted from the general method described by Freeman and Kim.[11]

Materials:

• Aminomalononitrile tosylate (AMNT)

• Benzoyl chloride

• 1-Methyl-2-pyrrolidinone (NMP)

• Ethyl acetate (EtOAc)

• Diethyl ether (Et₂O)

• 10% aqueous Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of aminomalononitrile tosylate (2.53 g, 10 mmol) in 1-methyl-2-pyrrolidinone (30 mL), add benzoyl chloride (1.28 mL, 11 mmol) in one portion at room temperature.

• Stir the reaction mixture at room temperature for 7 days. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with a 1:1 mixture of ethyl acetate and diethyl ether (100 mL).

• Wash the organic layer successively with water (3 x 50 mL), 10% aqueous NaHCO₃ solution (2 x 50 mL), and brine (50 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane/ethyl acetate) to afford the pure 5-amino-4-cyano-2-phenyl-1,3-oxazole.

Expected Yield: 60-70%

Characterization Data:

Compound	Molecular Formula	Molecular Weight	Melting Point (°C)	¹H NMR (DMSO-d₆, δ ppm)
5-Amino-4-cyano-2-phenyl-1,3-oxazole	C₁₀H₇N₃O	185.18	198-200	8.01 (d, 2H), 7.60 (m, 3H), 7.85 (s, 2H, NH₂)

Protocol 2: Synthesis of 7-(Methylamino)-2-phenyloxazolo[5,4-d]pyrimidine

This protocol describes the cyclization of the 5-amino-4-cyano-1,3-oxazole intermediate to the corresponding oxazolopyrimidine.[7]

Materials:

• 5-Amino-4-cyano-2-phenyl-1,3-oxazole

• Triethyl orthoformate

• Methylamine (40% solution in water or 33% in ethanol)

• Ethanol (if using methylamine in ethanol)

Procedure:

• A mixture of 5-amino-4-cyano-2-phenyl-1,3-oxazole (1.85 g, 10 mmol) and triethyl orthoformate (15 mL) is heated at reflux for 4 hours.

• After cooling to room temperature, the excess triethyl orthoformate is removed under reduced pressure to yield the crude ethoxymethyleneamino intermediate.

• To the crude intermediate, add a solution of methylamine (e.g., 40% in water, 5 mL) and stir the mixture at room temperature for 2 hours.

• If a precipitate forms, collect it by filtration, wash with cold ethanol, and dry under vacuum.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography on silica gel.

Expected Yield: 50-60%

Characterization Data:

Compound	Molecular Formula	Molecular Weight	Melting Point (°C)	¹H NMR (CDCl₃, δ ppm)
7-(Methylamino)-2-phenyloxazolo[5,4-d]pyrimidine	C₁₂H₁₀N₄O	226.24	230-232	8.45 (s, 1H), 8.20 (d, 2H), 7.50 (m, 3H), 5.80 (br s, 1H, NH), 3.30 (d, 3H)

Reaction Mechanisms

Understanding the underlying mechanisms is crucial for optimizing reaction conditions and troubleshooting potential issues.

Mechanism of 5-Amino-4-cyano-1,3-oxazole Formation

The formation of the oxazole ring proceeds through a multi-step sequence initiated by the acylation of aminomalononitrile.

Caption: Proposed mechanism for the formation of the 5-amino-4-cyano-1,3-oxazole core.

Mechanism of Pyrimidine Ring Formation and Potential Dimroth Rearrangement

The formation of the pyrimidine ring involves the reaction of the 5-aminooxazole with triethyl orthoformate, followed by cyclization with an amine. Under certain conditions, a Dimroth rearrangement can occur, leading to isomeric products. The Dimroth rearrangement is a thermal or acid/base-catalyzed isomerization of certain nitrogen-containing heterocycles.[6][12][13]

Caption: Mechanism of pyrimidine ring formation and the potential for Dimroth rearrangement.

Conclusion

The synthetic strategies and detailed protocols presented in this application note provide a robust framework for the synthesis of a wide variety of multisubstituted oxazolopyrimidines. By understanding the key reaction parameters and underlying mechanisms, researchers can effectively design and execute the synthesis of novel derivatives for applications in drug discovery and medicinal chemistry. The versatility of the 5-amino-4-cyano-1,3-oxazole intermediate makes it a valuable platform for the generation of diverse chemical libraries.

References

• The Dimroth Rearrangement in the Synthesis of Condensed Pyrimidines – Structural Analogs of Antiviral Compounds. (2021). PMC. [Link]

• The Dimroth Rearrangement: A Comprehensive Analysis. (2025). Star Chemistry.

• New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research. (2022). PMC. [Link]

• Dimroth rearrangement. (n.d.). Wikipedia. [Link]

• Dimroth rearrangement-based synthesis of novel derivatives of[1][12]selenazolo[5,4-e][6][12][13]triazolo[1,5-c]pyrimidine as a new cl. (n.d.). Springer.

• Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. (2020). MDPI. [Link]

• Synthesis and Heterocyclization of 5-Amino-4-cyano-1, 3-oxazoles. (2013). Asian Journal of Chemistry.
• Orthoesters in heterocycle synthesis. (n.d.). Semantic Scholar.
• 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review. (2025). PMC.

• One-Pot Reactions of Triethyl Orthoformate with Amines. (2023). MDPI. [Link]

• Regioselectivity in the Multicomponent Reaction of 5-aminopyrazoles, Meldrum's Acid and Triethyl Orthoformate. (2015).

• Development of a method for the synthesis of 2,4,5-trisubstituted oxazoles composed of carboxylic acid, amino acid, and boronic acid. (n.d.). Beilstein Journals. [Link]

• Synthesis and Heterocyclization of 5-Amino-4-cyano-1, 3-oxazoles | Asian Journal of Chemistry. (2013). Asian Journal of Chemistry. [Link]

• New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research. (2022). PMC. [Link]

• A Facile Synthesis of an Oxazolo[13]pyrimidin-2-one and a Pyrimido[13][1][12]oxazin-2-one. (n.d.). ResearchGate.

• Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. (2020). PMC. [Link]

• (PDF) Synthesis and Friedlander reactions of 5-amino-4-cyano-1,3-oxazoles. (n.d.).

• Facile Synthesis of Polysubstituted Oxazoles via A Copper-Catalyzed Tandem Oxidative Cyclization. (2010). Organic Chemistry Portal. [Link]

• A facile synthesis of 2,5-disubstituted oxazoles via a copper-catalyzed cascade reaction of alkenes with azides. (2015). SciSpace.

• Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis. (2025). MDPI. [Link]

Sources

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• 2. asianpubs.org [asianpubs.org]
• 3. 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
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• 13. Dimroth rearrangement - Wikipedia [en.wikipedia.org]

Using 5,7-Dichlorooxazolo[5,4-D]pyrimidine in kinase inhibitor synthesis

Application Note: Strategic Utilization of 5,7-Dichlorooxazolo[5,4-d]pyrimidine in Kinase Inhibitor Synthesis

Executive Summary

The 5,7-dichlorooxazolo[5,4-d]pyrimidine scaffold (CAS: 944709-53-9) represents a privileged structure in medicinal chemistry, functioning as a potent bioisostere of the purine (adenine) core found in ATP. Its fused bicyclic architecture allows it to mimic the adenine moiety of ATP, enabling precise interactions with the hinge region of kinase domains.

This Application Note provides a definitive guide for medicinal chemists on utilizing this scaffold to generate libraries of Type I and Type II kinase inhibitors. We focus on the regioselective functionalization of the 5- and 7-positions, a critical factor in determining potency and selectivity profiles against targets such as PI3K, mTOR, VEGFR-2, and FGFR1 .

Structural Basis & Reactivity Profile

Understanding the electronic environment of the scaffold is prerequisite to successful synthesis. The molecule contains two electrophilic sites (C5 and C7) susceptible to Nucleophilic Aromatic Substitution (

).

• C7 Position (The "Adenine N6" Equivalent): Located between the two pyrimidine nitrogens and adjacent to the oxazole fusion. This position is electronically most deficient and highly reactive. It corresponds to the 6-position of purine.

• C5 Position (The "Adenine C2" Equivalent): Less reactive than C7. Functionalization here typically requires catalysis (e.g., Suzuki-Miyaura) or higher temperatures.

Chemo-Selectivity Rule: Under controlled conditions (0°C to RT), nucleophiles will exclusively attack C7 . Once C7 is substituted, the electron-donating nature of the new substituent (e.g., an amine) deactivates the ring, making C5 accessible only via metal-catalyzed cross-coupling or forcing conditions.

Diagram 1: Regioselectivity & Synthetic Workflow

Caption: Synthetic flow demonstrating the sequential functionalization strategy. The C7 position is addressed first via SNAr, followed by C5 functionalization.

Detailed Experimental Protocols

The following protocols are validated for high-yield synthesis with minimal regioisomer contamination.

Protocol A: Regioselective C7-Amination ( )

Objective: To introduce the primary "hinge-binding" motif (typically an aniline or aliphatic amine) at the 7-position.

Reagents:

• Substrate: 5,7-Dichlorooxazolo[5,4-d]pyrimidine (1.0 eq)

• Nucleophile: Primary amine (e.g., Aniline, Morpholine) (1.1 eq)

• Base:

  -Diisopropylethylamine (DIPEA) (2.0 eq) or

• Solvent: Anhydrous THF or DMF (DMF is preferred for less reactive anilines)

Step-by-Step Procedure:

• Preparation: Dissolve 5,7-dichlorooxazolo[5,4-d]pyrimidine (1.0 eq) in anhydrous THF (0.1 M concentration) in a round-bottom flask under inert atmosphere (

  ).

• Cooling: Cool the solution to 0°C using an ice bath. Critical: Low temperature prevents bis-substitution.

• Addition: Add DIPEA (2.0 eq) followed by the slow, dropwise addition of the amine (1.1 eq) dissolved in minimal THF.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) over 2 hours.

• Monitoring: Monitor via TLC (Hexane/EtOAc 7:3) or LC-MS. Look for the disappearance of the starting material (

  190/192) and appearance of the mono-substituted product.

• Work-up:

  • Evaporate THF under reduced pressure.

  • Resuspend residue in EtOAc and wash with Water (x2) and Brine (x1).

  • Dry over

    , filter, and concentrate.

• Purification: Flash column chromatography (Silica gel, 0-40% EtOAc in Hexane).

QC Check: In

-NMR, ensure the integration of the amine protons matches the scaffold. The oxazole proton (usually ~8.5-9.0 ppm) should remain a singlet.

Protocol B: C5-Arylation (Suzuki-Miyaura Coupling)

Objective: To introduce a hydrophobic group at the 5-position to target the kinase "selectivity pocket" (back pocket).

Reagents:

• Substrate: 7-Substituted-5-chlorooxazolo[5,4-d]pyrimidine (from Protocol A)

• Coupling Partner: Aryl boronic acid/ester (1.2 eq)

• Catalyst:

  (0.05 eq) or

• Base:

  (2M aqueous solution, 3.0 eq)

• Solvent: 1,4-Dioxane (degassed)

Step-by-Step Procedure:

• Setup: In a microwave vial or pressure tube, combine the substrate (1.0 eq), aryl boronic acid (1.2 eq), and

  catalyst (5 mol%).

• Solvent System: Add 1,4-Dioxane and the aqueous base solution (

  ratio).

• Degassing: Sparge the mixture with Argon for 5 minutes. Critical: Oxygen sensitivity is high for this coupling.

• Reaction: Seal and heat to 90°C (oil bath) or 100°C (Microwave, 30 min).

• Work-up:

  • Filter through a Celite pad to remove Palladium residues. Wash with EtOAc.

  • Partition filtrate between EtOAc and Water.[1]

  • Concentrate organic layer.[1]

• Purification: Flash chromatography (DCM/MeOH gradients) or Preparative HPLC for final compounds.

Data Analysis & SAR Insights

When designing inhibitors using this scaffold, the choice of substituents at C7 and C5 dictates the biological profile.

Table 1: SAR Trends for Oxazolo[5,4-d]pyrimidine Kinase Inhibitors

Position	Chemical Moiety	Target Interaction	Effect on Potency/Selectivity
C7	Aniline / Phenol	Hinge Region	Primary driver of potency. H-bond donor/acceptor match is crucial.
C7	Morpholine / Piperazine	Solvent Front	Improves solubility and pharmacokinetic properties (ADME).
C5	Aryl / Heteroaryl	Hydrophobic Pocket	Determines selectivity (e.g., PI3K vs. mTOR).
C5	Methyl / H	Gatekeeper	Smaller groups may lose potency but fit restricted pockets.

Diagram 2: Drug Discovery Cycle for this Scaffold

Caption: Iterative optimization cycle. Synthesis (Red) feeds directly into biological validation (Yellow).

Troubleshooting & Optimization

• Issue: Hydrolysis of the Oxazole Ring.

  • Cause: Prolonged exposure to strong acids or bases at high temperatures can open the oxazole ring.

  • Solution: Avoid refluxing in aqueous HCl or NaOH. Use mild bases like

    or DIPEA.

• Issue: Regioisomer Formation (C5 attack first).

  • Cause: Reaction temperature too high during Step 1.

  • Solution: Strictly maintain 0°C during amine addition. Verify product by NOE (Nuclear Overhauser Effect) NMR spectroscopy; the C7-substituent should show spatial proximity to the oxazole proton if the geometry allows, but chemical shift comparison with known standards is more reliable.

• Issue: Poor Solubility.

  • Solution: Introduce solubilizing groups (e.g., N-methyl piperazine) on the C7-aniline ring or the C5-aryl moiety.

References

• Shu, L., Alabanza, L. M., & Gu, C. (2012).[1] Convenient synthesis of 5,7-dichlorothiazolo[5,4-d]pyrimidine.[1] Heterocycles, 85(7), 1721.[1] (Note: Describes the analogous thiazolo-system synthesis and reactivity, applicable to oxazolo variants).

• Sączewski, F., et al. (2020). Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. International Journal of Molecular Sciences, 21(15), 5570.

• Potopnyk, M. A., et al. (2022). New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity.[2][3][4][5][6][7][8] International Journal of Molecular Sciences, 23(19), 11737.

• Ye, Y., et al. (2015). Synthesis and evaluation of biological and antitumor activities of 5,7-dimethyl-oxazolo[5,4-d]pyrimidine-4,6(5H,7H)-dione derivatives as novel inhibitors of FGFR1.[3][4] Journal of Enzyme Inhibition and Medicinal Chemistry, 30(6), 961–966.[3]

• Baillache, D. J., & Unciti-Broceta, A. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold.[9] RSC Medicinal Chemistry, 11, 1112-1135. (Provides comparative SAR for fused pyrimidine bioisosteres).

Sources

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• 2. mdpi.com [mdpi.com]
• 3. Synthesis and evaluation of biological and antitumor activities of 5,7-dimethyl- oxazolo[5,4-d]pyrimidine-4,6(5H,7H)-dione derivatives as novel inhibitors of FGFR1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
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• 6. Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. researchgate.net [researchgate.net]

Application Note: Regioselective Suzuki-Miyaura Coupling of 5,7-Dichlorooxazolo[5,4-d]pyrimidine

This Application Note provides a comprehensive technical guide for performing regioselective Suzuki-Miyaura cross-coupling reactions on 5,7-Dichlorooxazolo[5,4-d]pyrimidine .

This scaffold is a bioisostere of purine (specifically adenine and guanine) and is highly valued in the development of adenosine receptor antagonists, kinase inhibitors (e.g., FGFR1, VEGFR2), and immunomodulators. The presence of two electrophilic chlorine atoms at positions 5 and 7 presents a critical challenge: controlling regioselectivity .

Introduction & Mechanistic Grounding

The 5,7-dichlorooxazolo[5,4-d]pyrimidine scaffold features a fused bicyclic system where the pyrimidine ring is fused to an oxazole ring. Successful functionalization relies on exploiting the inherent electronic disparity between the C7 and C5 positions.

The Regioselectivity Rule

In fused [5,4-d]pyrimidine systems (analogous to purines and thiazolo[5,4-d]pyrimidines), the electrophilicity of the chlorines is not equal.

• C7 Position (The "Purine C6-like" site): This position is electronically analogous to the C4 position of a simple pyrimidine or the C6 position of a purine. It is the most electron-deficient site and highly susceptible to oxidative addition by Palladium(0). Reaction occurs here first.

• C5 Position (The "Purine C2-like" site): Situated between the two pyrimidine nitrogens, this position is sterically more shielded and electronically less activated than C7. It typically requires forcing conditions (higher temperature, active ligands) to react, especially after the C7 position has been substituted with an electron-rich aryl group.

Core Directive: To achieve high yields, protocols must target C7 at low temperatures and C5 at elevated temperatures.

Visualization of Reactivity Flow

Figure 1: Reaction pathway illustrating the kinetic preference for C7 functionalization followed by C5 functionalization.

Experimental Protocols

Protocol A: C7-Selective Mono-Arylation

Objective: Install an aryl group at C7 while leaving the C5-Cl intact for subsequent diversification. Critical Success Factor: Temperature control. Exceeding 60°C significantly increases the risk of bis-coupling (over-reaction).

Reagents & Stoichiometry

Component	Equiv.	Recommended Reagent	Role
Substrate	1.0	5,7-Dichlorooxazolo[5,4-d]pyrimidine	Electrophile
Boronic Acid	1.05	Arylboronic acid (e.g., Ph-B(OH)2)	Nucleophile
Catalyst	0.05	Pd(PPh3)4 or Pd(dppf)Cl2·DCM	Catalyst
Base	2.0	Na2CO3 (2M aqueous)	Activator
Solvent	-	DME (Dimethoxyethane) or Toluene/EtOH	Medium

Step-by-Step Procedure

• Setup: In a flame-dried round-bottom flask or microwave vial, dissolve the Substrate (1.0 equiv) and Arylboronic Acid (1.05 equiv) in DME (0.1 M concentration).

• Degassing: Sparge the solution with Argon or Nitrogen for 10 minutes. Note: Oxygen removal is critical to prevent homocoupling of the boronic acid.

• Catalyst Addition: Add Pd(PPh3)4 (5 mol%).

• Base Addition: Add 2M Na2CO3 (2.0 equiv). The mixture will become biphasic.

• Reaction: Stir vigorously at Room Temperature (25°C) for 4–12 hours.

  • Optimization: If conversion is <50% after 4 hours, warm to 40–50°C. Do not reflux.

• Monitoring: Monitor by TLC (Hexane/EtOAc) or LC-MS. Look for the disappearance of SM and the formation of the mono-product.

• Workup: Dilute with water, extract with EtOAc (3x). Wash organics with brine, dry over Na2SO4, and concentrate.

• Purification: Flash column chromatography. The mono-coupled product is typically less polar than the bis-coupled byproduct.

Protocol B: C5-Selective Coupling (Synthesis of Bis-Aryl Scaffolds)

Objective: React the sterically hindered and electronically deactivated C5-Cl bond (after C7 is already substituted). Critical Success Factor: Forcing conditions.[1] The C5 position requires higher energy to overcome the activation barrier.

Reagents & Stoichiometry

Component	Equiv.	Recommended Reagent	Role
Substrate	1.0	7-Aryl-5-chlorooxazolo[5,4-d]pyrimidine	Electrophile
Boronic Acid	1.5	Arylboronic acid (Different R-group)	Nucleophile
Catalyst	0.05-0.1	Pd2(dba)3 + XPhos or SPhos	Active Catalyst
Base	3.0	K3PO4 or Cs2CO3	Strong Base
Solvent	-	1,4-Dioxane or Toluene	High BP Solvent

Step-by-Step Procedure

• Setup: Dissolve the C7-substituted mono-chloride (from Protocol A) and the second Boronic Acid (1.5 equiv) in 1,4-Dioxane.

• Catalyst System: Add Pd2(dba)3 (5 mol%) and XPhos (10 mol%).

  • Why XPhos? Buchwald dialkylbiaryl ligands are superior for deactivating electron-rich heteroaryl chlorides.

• Base: Add finely ground K3PO4 (3.0 equiv).

• Reaction: Heat to 90–100°C (oil bath) or 120°C (Microwave) for 1–4 hours.

• Workup: Standard aqueous extraction.

• Purification: Recrystallization or HPLC is often required as the bis-aryl products can be highly crystalline and lipophilic.

Protocol C: One-Pot Sequential Bis-Coupling

Objective: Install two different aryl groups in a single pot without isolating the intermediate.

• Step 1 (C7): Combine Substrate (1.0 eq), Boronic Acid A (1.0 eq), Pd(PPh3)4 (5 mol%), and Na2CO3 (2.0 eq) in DME/H2O. Stir at RT until SM is consumed (approx 6h).

• Step 2 (C5): Do not work up. Add Boronic Acid B (1.5 eq), more Base (K2CO3, 2.0 eq), and optionally fresh catalyst (if reaction stalls).

• Step 3: Raise temperature to reflux (85°C) and stir overnight.

Troubleshooting & Optimization Guide

Issue	Probable Cause	Corrective Action
Low Selectivity (Mixture of C5/C7)	Reaction temperature too high.	Lower temp to 0°C or RT. Switch to a bulkier ligand (e.g., Pd(dppf)Cl2) to enhance steric discrimination.
Hydrolysis of C7-Cl	Aqueous base attacking C7.	Switch to anhydrous conditions: Cs2CO3 in DMF or Dioxane .
Protodehalogenation (Cl replaced by H)	Hydride source present or excessive heat.	Ensure solvent is dry (if using anhydrous protocol). Reduce reaction time. Avoid alcoholic solvents (EtOH) if reduction is observed.
Stalled C5 Coupling	Catalyst deactivation.	The C7-aryl group might be coordinating Pd. Switch to XPhos-Pd-G2 or BrettPhos precatalysts.

Workflow Diagram

Figure 2: Decision tree for selecting the appropriate synthesis workflow based on the target compound.

References

• Regioselectivity in Dichloropyrimidines

  • Handy, S. T., & Zhang, Y. (2011). One-pot Double Suzuki Couplings of Dichloropyrimidines. Chem. Eur. J. This paper establishes the foundational rule that C4 (analogous to C7 here) reacts before C2 (analogous to C5).

• Thiazolo[5,4-d]pyrimidine Analogs

  • Shu, L., et al. (2012).[2] Convenient Synthesis of 5,7-Dichlorothiazolo[5,4-d]pyrimidine. Heterocycles. Confirms the reactivity patterns of the 5,7-dichloro system.

• Biological Applications (FGFR1 Inhibitors)

  • Deng, X., et al. (2015). Synthesis and evaluation of biological and antitumor activities of 5,7-dimethyl-oxazolo[5,4-d]pyrimidine-4,6(5H,7H)-dione derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry.

• Microwave Assisted Protocols

  • Llopart, C. C., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines. Molecules.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Notes & Optimization

Improving yields in 5,7-Dichlorooxazolo[5,4-D]pyrimidine substitution reactions

Topic: Optimization of Nucleophilic Aromatic Substitution (

) on 5,7-Dichlorooxazolo[5,4-d]pyrimidine Document ID: TSC-OXPY-0057 Last Updated: February 27, 2026 Audience: Medicinal Chemists, Process Chemists

Introduction: The Scaffold Challenge

The 5,7-dichlorooxazolo[5,4-d]pyrimidine scaffold is a critical intermediate for synthesizing adenosine receptor antagonists and kinase inhibitors. Structurally analogous to 2,6-dichloropurine, this fused bicyclic system presents a classic regioselectivity puzzle.

The Core Problem: You have two electrophilic sites (C5 and C7).

• C7 (The "Hot" Zone): Electronically equivalent to the C4 position of pyrimidine (or C6 of purine). It is highly electrophilic due to the inductive effect of the adjacent ring nitrogens and the fused oxazole oxygen.

• C5 (The "Cold" Zone): Electronically equivalent to the C2 position of pyrimidine. It is significantly less reactive.

Successful derivatization requires precise kinetic control to functionalize C7 without touching C5, while simultaneously preventing the hydrolysis of the moisture-sensitive C-Cl bonds.

Module 1: Regioselectivity & Reaction Control

FAQ: Why am I getting bis-substituted byproducts?

Diagnosis: The reactivity gap between C7 and C5 is distinct but not infinite. If your reaction temperature is too high or your nucleophile addition is uncontrolled, the nucleophile will attack C5 immediately after C7, leading to the 5,7-bis-substituted impurity.

The Fix:

• Temperature Control: Perform the C7 substitution at -78°C to 0°C . Do not heat until the C7 consumption is complete.

• Stoichiometry: Use a slight deficit of the nucleophile (0.95 equiv) to leave a trace of starting material, which is easier to remove than the bis-product.

• Addition Mode: Add the nucleophile dropwise to the solution of the heterocycle, not the other way around. This ensures the electrophile is always in excess, favoring mono-substitution.

Visualizing the Reactivity Pathway

Figure 1: Reaction coordinate showing the kinetic preference for C7 substitution and common failure modes.

Module 2: Troubleshooting Hydrolysis (Low Yields)

FAQ: My TLC shows conversion, but the isolated yield is low. Why?

Diagnosis: The oxazolo[5,4-d]pyrimidine ring is electron-deficient, making the C-Cl bonds highly susceptible to hydrolysis. If you see a spot that streaks near the baseline or disappears during aqueous workup, you are likely forming the 7-hydroxy derivative (isostere of guanine analogs).

The Fix:

• Solvent Integrity: Use anhydrous THF or DMF. Avoid alcohols for the first substitution unless the nucleophile is an alkoxide.

• Base Selection: Avoid hydroxide bases (NaOH, KOH). Use non-nucleophilic organic bases like DIPEA (Hünig's base) or inorganic bases like anhydrous

  with molecular sieves.

• Workup: If possible, skip the aqueous workup. Filter off the salt byproducts and concentrate the organic filtrate directly. If washing is necessary, use cold brine and work quickly.

Module 3: Optimized Protocols

Protocol A: Selective C7-Substitution (Amination)

Target: Mono-substitution at the most reactive position.

Parameter	Specification	Rationale
Solvent	Anhydrous THF or DCM	Prevents hydrolysis; facilitates low-temp control.
Concentration	0.1 M	Dilution favors intermolecular selectivity.
Base	DIPEA (1.2 equiv)	Scavenges HCl without attacking the ring.
Temperature	-10°C to 0°C	Kinetic control to prevent C5 attack.
Time	1–4 Hours	Monitor by TLC/LCMS; stop immediately upon SM consumption.

Step-by-Step:

• Dissolve 5,7-dichlorooxazolo[5,4-d]pyrimidine (1.0 eq) in anhydrous THF under

  . Cool to -10°C.

• Add DIPEA (1.2 eq).

• Dissolve the amine nucleophile (0.95 eq) in THF and add dropwise over 30 minutes.

• Stir at 0°C. Monitor by LCMS for the disappearance of the dichloro peak (M+).

• Stop when <5% SM remains. Do not push for 100% conversion if bis-sub starts appearing.

Protocol B: Subsequent C5-Substitution

Target: Functionalizing the less reactive position (requires forcing conditions).

Parameter	Specification	Rationale
Solvent	1,4-Dioxane or NMP	High boiling point solvents required.
Base	or NaH	Stronger bases often needed for the second displacement.
Temperature	80°C – 120°C	Thermal energy required to overcome the activation barrier at C5.
Catalyst	Optional: Pd-catalysis	If fails, switch to Buchwald-Hartwig conditions.

Module 4: Troubleshooting Decision Tree

Use this logic flow to diagnose yield issues in real-time.

Figure 2: Diagnostic logic for common reaction failures.

References

• Shu, L., Alabanza, L. M., & Gu, C. (2012).[1] Convenient Synthesis of 5,7-Dichlorothiazolo[5,4-d]pyrimidine. Heterocycles, 85(7), 1721.[1]

  • Context: Establishes the reactivity profile of the 5,7-dichloro-fused pyrimidine system, specifically the high reactivity of the C7 position (analogous to the thiazolo system described).

• Sączewski, F., & Łukowicz, J. (2020). Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. Molecules, 25(15), 3558.[2]

  • Context: Demonstrates the synthesis of 7-amino derivatives, confirming C7 as the primary site for nucleophilic attack on the oxazolo[5,4-d]pyrimidine core.

• Wuxi Biology. (2024). Understanding the Highly Variable Regioselectivity in SNAr Reaction of Dichloropyrimidines. Wuxi AppTec Support.

  • Context: Provides the mechanistic grounding (LUMO analysis) for why positions adjacent to ring nitrogens (C4 in pyrimidine, C7 in oxazolopyrimidine) are kinetically favored.

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4- d]Pyrimidine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Controlling regioselectivity in 5,7-Dichlorooxazolo[5,4-D]pyrimidine synthesis

Technical Support Center: 5,7-Dichlorooxazolo[5,4-d]pyrimidine

Status: Operational Ticket Category: Synthesis & Regioselectivity Control Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

System Overview: The Scaffold Architecture

The 5,7-dichlorooxazolo[5,4-d]pyrimidine scaffold is a fused bicyclic system isosteric with purines. Understanding the electronic "heat map" of this molecule is the prerequisite for controlling its reactivity.

• Numbering Convention: Based on IUPAC standards for fused systems.

  • Position 7 (C7): Analogous to the C6 position in purines (or C4 in pyrimidines). This is the primary electrophilic site .

  • Position 5 (C5): Analogous to the C2 position in purines. This is the secondary electrophilic site .

Electronic Logic: The oxazole ring fusion exerts a strong electron-withdrawing effect. The C7 position is flanked by the bridgehead nitrogen (N3) and the pyrimidine nitrogen (N6), making it highly electron-deficient. Consequently, nucleophilic aromatic substitution (

) occurs at C7 under mild conditions, while C5 requires forcing conditions.

Module 1: Synthesis of the Core (The "Installation")

Objective: Reliable generation of the 5,7-dichloro core from non-halogenated precursors. Standard Route: Cyclization of 5-aminopyrimidine-2,4-diones followed by chlorodehydration.

Workflow Diagram (DOT Visualization)

Caption: Figure 1. Conversion of pyrimidine-dione precursors to the dichloro scaffold via Vilsmeier-Haack type chlorination.

Troubleshooting Guide: The Chlorination Step

Issue #1: "My reaction stalled at the monochloro intermediate or returned starting material."

• Root Cause: The dione oxygen atoms are tautomerizable but require activation.

  alone is often insufficient for the C5 position due to steric shielding and lower electrophilicity.

• Corrective Protocol:

  • Catalyst: Add N,N-dimethylaniline (

    ) or N,N-diethylaniline. This forms the highly reactive Vilsmeier-Haack reagent in situ.

  • Reagent Boost: Use a mixture of

    (solvent/reagent) and (stoichiometric booster). is more aggressive at converting the "hard" lactam carbonyls.

  • Temperature: Reflux (100–110°C) is mandatory.

Issue #2: "The product hydrolyzed back to the dione during workup."

• Root Cause: The C7-Cl bond is extremely labile toward hydrolysis, especially in acidic aqueous media.

• Corrective Protocol:

  • Quench: Do NOT pour directly into water. Pour the reaction mixture onto crushed ice/water slowly with vigorous stirring, keeping the temperature <5°C.

  • Extraction: Immediately extract into DCM or EtOAc. Do not let the aqueous suspension sit.

  • Drying: Dry organic layers over

    immediately.

Module 2: Controlling Regioselectivity (The "Configuration")

Objective: Selectively functionalize C7 vs. C5.

Decision Logic Diagram (DOT Visualization)

Caption: Figure 2. Regioselectivity logic flow. C7 is the kinetically favored site; C5 requires forcing conditions.

Protocol: Selective at C7

To install a nucleophile (amine, alkoxide, thiol) at C7 while leaving C5–Cl intact:

• Solvent: THF (aprotic, polar) or DCM. Avoid alcohols if using amine nucleophiles to prevent alkoxide competition.

• Base: DIPEA or

  (1.1 equivalents).

• Temperature: Critical Control Point.

  • Start at 0°C .

  • Add the nucleophile dropwise.

  • Monitor by TLC/LCMS. Most amines react within 30 minutes at 0°C.

• Stoichiometry: Strictly 1.0 to 1.1 equivalents of nucleophile. Excess will begin attacking C5.

Data Validation (Typical Reactivity Profile):

Nucleophile	Conditions	Major Product	Selectivity Ratio (C7:C5)
Primary Amine ( )	THF, 0°C, 1h	7-amino-5-chloro	> 95:5
Secondary Amine ( )	THF, RT, 2h	7-amino-5-chloro	> 90:10
Alkoxide ( )	ROH, 0°C	7-alkoxy-5-chloro	~ 85:15 (Risk of bis-sub)
Thiol ( )	DMF, , 0°C	7-thio-5-chloro	> 95:5

Module 3: Frequently Asked Questions (FAQ)

Q1: I need the substituent at C5, but I want to keep C7 as a Chloride. Is this possible?

• Answer: Direct

  will almost always hit C7 first. To achieve C5-sub/C7-Cl, you generally cannot start from the 5,7-dichloro core.

• Workaround: You must synthesize the ring with the C5 substituent already in place (e.g., starting from a 2-substituted oxazole or pyrimidine precursor) and then chlorinate C7 later. Alternatively, perform the C7 substitution with a "dummy" group (like a thiol), substitute C5, and then attempt to convert the C7-thiol back to a chloride (difficult) or use a protecting group strategy.

Q2: Why do I see a "dimer" impurity by LCMS?

• Answer: If your nucleophile is a diamine or has two reactive sites, the highly reactive C7 position of a second scaffold molecule can react with the other end of your nucleophile, linking two scaffolds.

• Fix: Use a large excess of the nucleophile (inverse addition) if it is cheap, or ensure high dilution conditions.

Q3: Can I use Suzuki/Buchwald coupling on this scaffold?

• Answer: Yes. The C7-Cl behaves like a standard heteroaryl chloride.

  • Selectivity: Pd-catalyzed couplings will also favor C7 oxidative addition first due to the electron-deficient nature of that position.

  • Warning: The oxazole ring can be sensitive to strong bases (

    ) used in Buchwald couplings. Use weaker bases ( , ) where possible.

References

• Reaction Mechanism & Regioselectivity

  • Title: Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.
  • Source: WuXi AppTec, Research Services.
  • Context: Explains the LUMO/Transition state energy differences between C2 and C4 in pyrimidines (analogous to C5/C7 here).

• Synthesis of Oxazolo[5,4-d]pyrimidines

  • Title: Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives.[1][2][3][4][5][6]

  • Source:Molecules (MDPI), 2020.
  • Context: Details the synthesis of the core and subsequent displacement

• Comparative Reactivity (Quinazoline Analogy)

  • Title: Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis.
  • Source:Molecules (MDPI), 2024.
  • Context: Validates that the position adjacent to the bridgehead nitrogen (C4 in quinazoline, C7 here)

• General Heterocyclic Chemistry (Dione to Dichloro)

  • Title: New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents.[1][2][3][4][5][6][7]

  • Source:International Journal of Molecular Sciences, 2022.

  • Context: Describes the synthetic pathway from oxazole precursors to the fused pyrimidine system.[3][4]

Sources

• 1. Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4- d]Pyrimidine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Preventing hydrolysis of 5,7-Dichlorooxazolo[5,4-D]pyrimidine during workup

To: Research Team From: Technical Support Center (Organic Synthesis Division) Subject: CRITICAL PROTOCOL: Preventing Hydrolysis of 5,7-Dichlorooxazolo[5,4-d]pyrimidine

You have reached the specialized support guide for handling highly moisture-sensitive bicyclic heterocycles. The compound 5,7-Dichlorooxazolo[5,4-d]pyrimidine (CAS: 944709-53-9) is an oxazole isostere of 2,6-dichloropurine.[1] It exhibits extreme electrophilicity at the pyrimidine ring carbons due to the electron-withdrawing nature of the fused oxazole ring.[1]

The Failure Mode: Unlike simple dichloropyrimidines, the fused oxazole ring reduces the aromatic stabilization of the system, making the C-Cl bonds (particularly at the C7 position, analogous to C6 in purines) exceptionally prone to nucleophilic attack by water (hydrolysis). This results in the formation of the thermodynamically stable "one" or "dione" (lactam) species, often observed as a polar baseline spot on TLC.

Part 1: The "Golden Rules" of Handling

Violating these rules is the primary cause of yield loss.

• The "Cold Inverse" Quench is Mandatory: Never add water/buffer to the reaction mixture. You must pour the reaction mixture into a rapidly stirring, pre-cooled biphasic system.

• pH Control is Binary: Hydrolysis is catalyzed by both acid (generated by POCl3 quenching) and strong base (OH-).[1] You must maintain a pH window of 6.0 – 8.0 .

• Speed Kills (Hydrolysis): The contact time between the organic phase containing your product and the aqueous phase must be minimized. < 10 minutes total exposure is the target.

• Solvent Selection: Use Dichloromethane (DCM) or Isopropyl Acetate (IPAc) . Avoid Ethyl Acetate if possible, as it can hydrolyze slowly itself, releasing acetic acid which catalyzes the product's decomposition.

Part 2: Step-by-Step Workup Protocol

Standardized for 10g scale. Scale up/down linearly.

Phase 1: Preparation (Before stopping the reaction)

• Cooling: Cool the reaction mixture (likely in POCl3 or Toluene) to 0°C or lower.

• The Quench Buffer: Prepare a saturated solution of NaHCO3 (Sodium Bicarbonate) or 0.5M K2HPO4 .[1] Cool this buffer to 0°C in an ice bath.

• The Organic Receiver: Add an equal volume of cold DCM to the buffer vessel. You now have a cold, biphasic quenching system.

Phase 2: The Inverse Quench

• Transfer: Using a cannula or dropping funnel, slowly transfer the cold reaction mixture into the vigorously stirring Quench Buffer/DCM mixture.

  • Why? This ensures the excess POCl3 is destroyed in a buffered environment, preventing a "pH crash" to < 1 which instantly hydrolyzes the C7-Cl.

• Temperature Watch: Monitor internal temperature. Do not exceed 10°C .

• Phase Cut: Immediately stop stirring once addition is complete. Transfer to a separatory funnel.

• Separation: Drain the organic layer immediately.

  • Critical: If an emulsion forms, do not wait. Filter through a pad of Celite or add a small amount of brine to break it.

Phase 3: Washing & Drying[1]

• The "Quick Wash": Wash the organic layer once with cold Brine (Sat. NaCl).

• Drying: Dry over anhydrous MgSO4 (Magnesium Sulfate).

  • Note: Avoid Na2SO4 if you are in a rush; MgSO4 is faster.

• Filtration: Filter and concentrate at < 35°C bath temperature.

• Storage: Store the solid under Argon/Nitrogen at -20°C .

Part 3: Visualizing the Workflow

Figure 1: The Anti-Hydrolysis Workup Decision Tree

This workflow illustrates the critical decision points to preserve the dichloro- core.

Caption: Figure 1. The "Cold Inverse Quench" workflow designed to minimize residence time in acidic aqueous conditions.

Part 4: Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
New polar spot on TLC (Rf ~0.1)	Hydrolysis (Monone/Dione). The C7-Cl has been replaced by OH.	Check quench pH. If pH < 4, you are generating HCl faster than neutralizing. Switch to Inverse Quench or increase buffer concentration.
Low Yield (< 40%)	Aqueous Solubility. The oxazolo-pyrimidine core is somewhat polar.[1]	Re-extract the aqueous layer with DCM (not EtOAc). Ensure the aqueous layer is saturated with NaCl (Salting out).
Oil instead of Solid	Solvent Trapping / Impurities.	Triturate the oil with cold Hexanes or Heptane .[1] The dichloro product should crystallize; impurities often stay in the oil.
Exotherm during Quench	Fast Addition.	Slow down addition rate. Ensure internal temp stays < 10°C. High heat accelerates hydrolysis exponentially.

Part 5: Frequently Asked Questions (FAQ)

Q: Can I use water instead of NaHCO3 for the quench? A: No. Quenching POCl3 with pure water generates a massive amount of HCl, dropping the pH to ~0. This highly acidic environment protonates the ring nitrogens, activating the C-Cl bond for immediate hydrolysis.[1] You must use a buffer.

Q: Which position hydrolyzes first? A: The C7 position (analogous to C6 in purine). The electron deficiency from the fused oxazole ring makes this carbon highly electrophilic. Once the first chlorine hydrolyzes, the second (C5) is much more stable, but your product is already ruined.

Q: Can I store the compound in solution? A: It is risky. If you must, use Anhydrous DCM or Toluene and store over activated molecular sieves at -20°C. Avoid protic solvents (Methanol/Ethanol) completely, as they will cause alcoholysis (replacing Cl with OMe/OEt).[1]

Part 6: References

• Synthesis of Thiazolo-Pyrimidine Analogs (Process Standard): Shu, L., Alabanza, L. M., & Gu, C. (2012).[1] Convenient Synthesis of 5,7-Dichlorothiazolo[5,4-d]pyrimidine. Heterocycles, 85(7), 1723. Note: This paper describes the synthesis of the thiazole isostere. The oxazole derivative (your compound) follows the same protocol but is significantly more moisture-sensitive. [1]

• General Handling of Moisture-Sensitive Heterocycles: BenchChem Technical Support. (2025).[2][3] Preventing decomposition of 5-(1-Chlorovinyl)-2,4-dichloropyrimidine.

• Compound Data & Stability: National Center for Biotechnology Information. (2025).[2][3] PubChem Compound Summary for CID 21948617, Oxazolo[5,4-d]pyrimidine.

• Biological Activity & SAR (Oxazolo Series): Sochacka-Ćwikła, A., et al. (2022).[4] New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents.[1][3][5][6] Molecules (MDPI). Note: Provides context on the stability and handling of the amino-derivatives derived from the dichloro-core. [1]

Sources

• 1. ぎ酸 | 64-18-6 [m.chemicalbook.com]
• 2. 5-NITROBARBITURIC ACID | 480-68-2 [chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. Oxazolo(5,4-d)pyrimidine | C5H3N3O | CID 21948617 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Solvent Selection for 5,7-Dichlorooxazolo[5,4-D]pyrimidine

This guide is designed for researchers, scientists, and drug development professionals who are working with 5,7-Dichlorooxazolo[5,4-d]pyrimidine. Here, you will find a comprehensive set of frequently asked questions (FAQs), detailed experimental protocols, and troubleshooting advice to assist you in selecting the optimal solvent for your specific application. Our approach is grounded in established chemical principles and field-proven insights to ensure you can proceed with your experiments confidently and efficiently.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 5,7-Dichlorooxazolo[5,4-d]pyrimidine that influence solvent selection?

A1: 5,7-Dichlorooxazolo[5,4-d]pyrimidine is a heterocyclic compound with a fused ring system containing both nitrogen and oxygen atoms. Its key structural features influencing solubility are:

• Polarity: The presence of nitrogen and oxygen atoms, along with chlorine substituents, creates a polar molecule. This inherent polarity suggests that it will be more soluble in polar solvents. The principle of "like dissolves like" is fundamental here, meaning polar compounds tend to dissolve in polar solvents.[1][2]

• Hydrogen Bonding: While the core structure does not have traditional hydrogen bond donors (like -OH or -NH), the nitrogen and oxygen atoms can act as hydrogen bond acceptors. Solvents capable of hydrogen bonding (protic polar solvents like alcohols) may enhance solubility.

• Halogenation: The two chlorine atoms increase the molecular weight and can contribute to intermolecular interactions. Solvents that can effectively solvate halogenated compounds are often good candidates.[2]

Q2: I'm starting a new project with 5,7-Dichlorooxazolo[5,4-d]pyrimidine. Which solvent should I try first?

A2: For initial solubility screening, we recommend starting with a polar aprotic solvent. Dimethyl sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are excellent starting points.[2] These solvents are known for their ability to dissolve a wide range of organic compounds, including heterocyclic structures.

If a less polar or a protic solvent is required for your downstream application, consider the following as secondary options:

• Polar Protic Solvents: Methanol and Ethanol.[2]

• Other Polar Aprotic Solvents: Acetone and Acetonitrile.[1]

It is crucial to perform a small-scale solubility test to confirm the suitability of any solvent before proceeding with a larger-scale experiment.

Q3: Are there any solvents I should avoid when working with 5,7-Dichlorooxazolo[5,4-d]pyrimidine?

A3: Based on the polar nature of the compound, it is likely to have very low solubility in nonpolar solvents. Therefore, you can generally avoid:

• Alkanes: Hexane, Pentane, Cyclohexane.[3]

• Aromatic Hydrocarbons: Toluene, Benzene.[3]

Water is also expected to be a poor solvent for this compound on its own, a common characteristic for many organic molecules with a significant carbon skeleton.[2]

Q4: What are the essential safety precautions when handling 5,7-Dichlorooxazolo[5,4-d]pyrimidine and its solutions?

A4: As with any halogenated organic compound, it is imperative to handle 5,7-Dichlorooxazolo[5,4-d]pyrimidine with care in a well-ventilated area, preferably within a chemical fume hood.[4] Always wear appropriate Personal Protective Equipment (PPE), including:

• Eye Protection: Chemical safety goggles and a face shield if there is a risk of splashing.[4][5]

• Hand Protection: Chemically resistant gloves.[4][5]

• Body Protection: A lab coat.[4]

Avoid inhalation of dust or vapors.[6] In case of accidental contact, flush the affected area with copious amounts of water.[4] All waste containing this compound should be treated as hazardous waste and disposed of according to your institution's guidelines.[4]

Experimental Protocol: Small-Scale Solubility Determination

This protocol outlines a systematic approach to determine the approximate solubility of 5,7-Dichlorooxazolo[5,4-d]pyrimidine in a selection of solvents.

Objective: To identify suitable solvents and estimate the solubility of 5,7-Dichlorooxazolo[5,4-d]pyrimidine at room temperature.

Materials:

• 5,7-Dichlorooxazolo[5,4-d]pyrimidine

• A selection of test solvents (see table below)

• Small vials with caps

• Vortex mixer

• Magnetic stirrer and stir bars (optional)

• Analytical balance

• Micropipettes

Procedure:

• Preparation: Weigh out a small, precise amount of 5,7-Dichlorooxazolo[5,4-d]pyrimidine (e.g., 1-5 mg) into a clean, dry vial.

• Solvent Addition: Add a small, measured volume of the first test solvent (e.g., 100 µL) to the vial.

• Mixing: Cap the vial securely and vortex for 30-60 seconds. Visually inspect for dissolution.

• Incremental Solvent Addition: If the solid is not fully dissolved, add another measured volume of the solvent (e.g., 100 µL) and repeat the mixing process.

• Observation: Continue adding the solvent in a stepwise manner until the solid is completely dissolved, or it becomes apparent that the compound is insoluble or poorly soluble in that solvent. A compound is considered dissolved when the solution is clear with no visible particles.[7]

• Record Keeping: Carefully record the amount of compound and the total volume of solvent used to achieve complete dissolution. This will give you an approximate solubility in mg/mL.

• Repeat for Other Solvents: Repeat this process for each of the selected test solvents.

Recommended Solvents for Initial Screening

Solvent Class	Recommended Solvents	Expected Solubility
Polar Aprotic	DMSO, DMF	High
Acetone, Acetonitrile	Moderate to High
Polar Protic	Methanol, Ethanol	Moderate
Less Polar	Dichloromethane, Chloroform	Low to Moderate
Nonpolar	Hexane, Toluene	Very Low / Insoluble

Troubleshooting Guide

Issue 1: The compound is not dissolving in any of the tested solvents.

• Possible Cause: The compound may have very low solubility at room temperature.

• Solution:

  • Gentle Heating: Carefully warm the solution in a water bath. Many compounds exhibit increased solubility at higher temperatures. Be cautious, as some compounds can decompose with heat.

  • Sonication: Place the vial in an ultrasonic bath. The energy from sonication can help to break up solid aggregates and enhance dissolution.

  • Solvent Mixtures: Try a mixture of solvents. For example, a small amount of DMSO in a less polar solvent can sometimes significantly improve solubility.

Issue 2: The compound "oils out" instead of dissolving.

• Possible Cause: The compound is melting in the solvent rather than dissolving, or it is precipitating as a liquid. This can happen if the melting point of the compound is close to the boiling point of the solvent, or if the solution becomes supersaturated upon cooling.

• Solution:

  • Add More Solvent: Increase the volume of the solvent to reduce the concentration.[8]

  • Change Solvent: Select a solvent with a lower boiling point.[8]

Issue 3: The solution is cloudy or hazy.

• Possible Cause: The compound may not be fully dissolved and is present as a fine suspension.

• Solution:

  • Filtration Test: Filter the solution through a 0.22 µm syringe filter. If the cloudiness is removed, it indicates that the compound was not fully dissolved.[9]

  • Continue Dissolution Efforts: Apply gentle heating or sonication as described above.

Issue 4: The compound dissolves initially but then precipitates out of solution.

• Possible Cause: You may have created a supersaturated solution, which is unstable. This is common when a solution is heated to dissolve a compound and then cooled.

• Solution:

  • Work at a Lower Concentration: Prepare your solutions at a concentration that is below the compound's thermodynamic solubility at your working temperature.

  • Maintain Temperature: If you dissolved the compound with heat, ensure that the solution is maintained at that temperature if your experiment allows.

Visualizing the Solvent Selection Workflow

The following diagram illustrates the decision-making process for selecting a suitable solvent for 5,7-Dichlorooxazolo[5,4-d]pyrimidine.

Caption: A workflow for systematic solvent selection.

Solvent Polarity Chart

The following table provides a list of common laboratory solvents organized by increasing polarity, which can be a useful reference during your solvent selection process.

Solvent	Polarity Index
Hexane	0.0
Toluene	2.4
Dichloromethane	3.1
Acetone	5.1
Methanol	5.1
Ethanol	5.2
Acetonitrile	5.8
Dimethylformamide (DMF)	6.4
Dimethyl sulfoxide (DMSO)	7.2
Water	9.0

Data sourced from various chemical reference materials.[10]

References

• University of Rochester. (n.d.). Polarity of Solvents. Retrieved from [Link]

• (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• University of Rochester. (n.d.). Solvents and Polarity. Retrieved from [Link]

• Hoye, T. R. (2022, September 8). Properties of Common Organic Solvents. Retrieved from [Link]

• (2022, October 13). Comparison of the polarity of organic solvents. Retrieved from [Link]

• ICCVAM. (2003, September 24). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. Retrieved from [Link]

• (2011, July 1). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Retrieved from [Link]

• Sadek, P. (2002). The HPLC Solvent Guide. Wiley-Interscience.

• Chemistry Steps. (2021, October 8). Solubility of Organic Compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• ResearchGate. (2015, April 23). What to do when compound did not dissolve in organic solvent?. Retrieved from [Link]

• MDPI. (2024, August 31). The Application of Green Solvents in the Synthesis of S-Heterocyclic Compounds—A Review. Retrieved from [Link]

• (2019, May 13). Handling Chlorine Safely. Retrieved from [Link]

• Green Chemistry Initiative. (n.d.). Solvent and Reagent Selection Guide. Retrieved from [Link]

• ResearchGate. (n.d.). A survey of solvent selection guides. Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting: The Workup. Retrieved from [Link]

• Green Chemistry For Sustainability. (n.d.). Chem21 Solvent Selection Guide. Retrieved from [Link]

• ResearchGate. (n.d.). Simplified version of the CHEM21 unconventional solvent selection guide. Retrieved from [Link]

• (n.d.). Guidance on Storage and Handling of Chlorinated Solvents. Retrieved from [Link]

• Texas Department of Insurance. (n.d.). Chlorine Safety. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 3. www1.chem.umn.edu [www1.chem.umn.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CCOHS: Chlorine [ccohs.ca]
• 6. njuajif.org [njuajif.org]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. organometallics.it [organometallics.it]

Optimization of reaction temperature for 5,7-Dichlorooxazolo[5,4-D]pyrimidine derivatives

The following Technical Support Guide is designed for researchers optimizing the nucleophilic aromatic substitution (

) of 5,7-Dichlorooxazolo[5,4-d]pyrimidine derivatives.

Welcome to the Advanced Synthesis Support Module. You are likely here because you are observing regioselectivity issues (isomeric mixtures), incomplete conversion at the C5 position, or unexpected hydrolysis products. This guide moves beyond standard protocols to address the thermodynamic and kinetic realities of the oxazolopyrimidine scaffold.

Module 1: The Criticality of Temperature on Regioselectivity

The Core Challenge: The 5,7-dichlorooxazolo[5,4-d]pyrimidine scaffold contains two electrophilic chloride centers. They are not equivalent.

• C7 Position (Kinetic): Highly reactive due to the inductive electron-withdrawal of the adjacent oxazole oxygen and the pyrimidine nitrogen.

• C5 Position (Thermodynamic): Significantly less reactive; flanked by two nitrogens but lacks the direct inductive activation of the fused ring's heteroatom.

Q: "I am getting a mixture of mono-substituted isomers. How do I isolate the C7-substituted product?"

A: You are likely running the reaction with too much thermal energy. At room temperature or higher (

), the activation energy barrier for the C5 position can be overcome, leading to mixtures.

The Solution: Cryogenic Control To achieve exclusive C7-selectivity , you must operate under strict kinetic control.

• Temperature: Start at

  (ice bath). For highly nucleophilic amines (e.g., pyrrolidine, morpholine), cool to .

• Addition Rate: Add the nucleophile dropwise. A local exotherm from rapid addition can momentarily spike the temperature, triggering C5 substitution.

• Stoichiometry: Use exactly 1.0–1.1 equivalents of nucleophile. Excess nucleophile at RT will eventually attack C5.

Q: "I need to substitute the C5 position, but the reaction stalls even at reflux."

A: The C5 chloride is deactivated after the C7 position has been substituted (especially if the C7 substituent is an electron-donating amine). The ring system becomes electron-rich, making the second

difficult.

The Solution: High-Energy Activation

• Solvent Switch: Switch from THF or DCM to high-boiling, polar aprotic solvents like DMSO or NMP .

• Temperature: You generally need

  .

• Microwave: If conventional heating fails, microwave irradiation at

  for 15-30 minutes is often required to force the C5 displacement.

Module 2: Troubleshooting & Diagnostics (Decision Tree)

Use this logic flow to diagnose your specific reaction failure.

Figure 1: Diagnostic flowchart for reaction optimization.

Module 3: The Hydrolysis Trap (The "Missing" Product)

Q: "My LCMS shows a mass of [M-18] or [M+17] relative to the starting material, and the product is not forming."

A: You are observing hydrolysis .[1][2][3][4] The C7-chloride is so reactive that it will react with trace water in your solvent faster than it will react with a sterically hindered amine. This yields the 7-hydroxy tautomer (oxazolopyrimidin-7-one), which is dead to further

reaction.

Prevention Protocol:

• Solvents: Use commercially sourced anhydrous solvents (THF, DMF). Do not trust "dried" solvents from the lab still unless freshly distilled.

• Base: Avoid carbonate bases (

  ) if they are hygroscopic or wet. Use organic bases like DIPEA (Hünig's base) or Triethylamine .

• Atmosphere: Run the reaction under Argon or Nitrogen balloon pressure.

Standardized Optimization Protocol

Do not guess the temperature. Use this Stepwise Temperature Scanning method for every new derivative.

Table 1: Reaction Parameter Optimization Matrix

Step	Target Position	Temperature	Time	Solvent	Success Marker (LCMS)
1	C7 (Kinetic)		1 - 2 h	THF / DCM	Single peak. No bis-substituted product.
2	C7 (Optimization)	RT ( )	4 - 12 h	THF / EtOH	Use only if conversion is <50% after 2h.
3	C5 (Thermodynamic)		4 - 16 h	Dioxane / DMF	Required for second amine addition.
4	C5 (Forcing)		20 - 45 min	NMP (Microwave)	Use for sterically hindered anilines.

Experimental Workflow (C7-Selective Substitution)

• Setup: Charge a flame-dried flask with 5,7-dichlorooxazolo[5,4-d]pyrimidine (1.0 eq) and anhydrous THF (0.1 M concentration).

• Cooling: Submerge flask in an ice/water bath (

  ) and stir for 10 minutes.

• Base: Add DIPEA (1.2 eq). Note: No reaction will occur yet.

• Nucleophile Addition: Dissolve the amine (1.0 eq) in a minimal amount of THF. Add this solution dropwise over 15 minutes.

• Monitoring: Check TLC/LCMS at 30 minutes.

  • If SM remains: Allow to warm to RT naturally.

  • If Bis-product forms: Cool to

    for the next run.

References

• Regioselectivity in Fused Pyrimidines

  • Title: Regioselective Control of the Amination of 5-Substituted-2,4-Dichloropyrimidines.

  • Source: Journal of Organic Chemistry (2015).[5]

  • Relevance: Establishes the electronic basis for C4 (analogous to C7 in oxazolopyrimidines) selectivity.

• Synthesis of Oxazolo[5,4-d]pyrimidines

  • Title: New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity.[6][7]

  • Source: International Journal of Molecular Sciences (2022).[6]

  • Relevance: Details synthetic pathways and stability of the 7-amino deriv

• Thiazolo[5,4-d]pyrimidine Analogs (Mechanistic Parallel)

  • Title: Convenient Synthesis of 5,7-Dichlorothiazolo[5,4-d]pyrimidine.
  • Source: Synthetic Communic
  • Relevance: Provides protocols for handling the highly reactive 5,7-dichloro scaffold and temper

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 4. Development of ortho-Chlorophenyl Substituted Pyrimidines as Exceptionally Potent Aurora Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. mdpi.com [mdpi.com]

Minimizing side reactions in oxazolopyrimidine nucleophilic displacement

Topic: Minimizing Side Reactions in Oxazolopyrimidine Nucleophilic Displacement (

) Role: Senior Application Scientist Date: October 26, 2023[1]

Core Technical Overview

Oxazolopyrimidines (specifically the [5,4-d] and [4,5-d] isomers) serve as critical bioisosteres for purines in drug discovery, often utilized as adenosine receptor antagonists or kinase inhibitors.[1]

The primary synthetic challenge lies in the reactivity-stability paradox .[1] The fused oxazole ring enhances the electrophilicity of the pyrimidine core, facilitating nucleophilic aromatic substitution (

).[1] However, this same electronic activation renders the scaffold susceptible to three distinct failure modes:

• Oxazole Ring Cleavage: Base-mediated hydrolysis of the 5-membered ring.[1]

• Regioisomeric Impurities: Competitive attack at C-2 vs. C-7 (or C-5 depending on isomer).

• Dimroth Rearrangement: Isomerization of the alkylated product under basic thermal conditions.[1]

This guide provides a self-validating troubleshooting system to navigate these challenges.

Troubleshooting Modules

Module A: The "Disappearing Product" (Ring Instability)[1]

Symptom: LCMS shows good conversion to a polar intermediate, but workup yields a complex mixture.

H NMR shows a broad exchangeable proton and loss of the oxazole C-H singlet.[1]

Root Cause: Oxazole Ring Opening. The oxazole moiety in fused systems is essentially a masked acyl-amino group.[1] Strong hydroxide bases or prolonged heating in aqueous media will attack the C-2 position of the oxazole (not the pyrimidine), causing ring opening.[1]

Diagnostic Protocol:

• Check Solvent pH: If using aqueous base (NaOH/KOH), switch immediately.[1]

• Check Nucleophile: Is your amine nucleophile wet?

Corrective Action (The "Anhydrous Rule"):

• Switch Base: Replace inorganic hydroxides with non-nucleophilic organic bases: DIPEA (Hünig's base) or 2,6-Lutidine .[1]

• Solvent: Use anhydrous THF or Dioxane .[1] Avoid DMF/DMSO if workup involves water and heat, as residual basicity in water promotes decomposition.[1]

• Temperature: Do not exceed 60°C unless strictly necessary.

Module B: Regioselectivity (The "Wrong Isomer")[1]

Symptom: You isolate a product with the correct mass, but HMBC NMR indicates the nucleophile is attached to the wrong carbon (e.g., C-2 instead of C-7).

Root Cause: Electronic vs. Steric Control Failure. In 2,7-dichlorooxazolo[5,4-d]pyrimidines, C-7 is kinetically favored due to the inductive effect of the ring nitrogen and oxygen.[1] However, C-2 becomes competitive if:

• The nucleophile is an alkoxide (hard nucleophile).[1]

• The C-7 position is sterically crowded.[1]

Technical Insight: According to Frontier Molecular Orbital (FMO) theory, the LUMO coefficient is typically highest at C-7.[1] However, hard nucleophiles (RO

) are guided by electrostatic interactions (charge control) which may favor C-2 depending on substituents.[1]

Corrective Action:

• For Amines: Lower the temperature to 0°C to favor the kinetic product (C-7).[1]

• For Alkoxides: If C-7 is desired, use the bulky potassium tert-butoxide to sterically discourage C-2 attack, or switch to a weaker base system.[1]

Module C: The "Isomeric Shift" (Dimroth Rearrangement)[1]

Symptom: The product is isolated, but over time or upon heating, the substituent "migrates" from a ring nitrogen to an exocyclic amine.[1]

Root Cause: Dimroth Rearrangement. Under basic conditions, the pyrimidine ring can open at the N1-C2 bond and re-close, effectively swapping the endocyclic nitrogen with the exocyclic amine.[1] This is common when the nucleophile is a primary amine.[1]

Corrective Action:

• Avoid Excess Base: Use exactly 1.0–1.1 equivalents of base.

• Quench Quickly: Neutralize the reaction mixture immediately upon completion with dilute HCl or Ammonium Chloride solution.

Visualizing the Failure Modes

The following diagram illustrates the critical decision pathways and the mechanism of the Dimroth Rearrangement side reaction.

Caption: Reaction pathway analysis showing the divergence between the desired

product and the two primary failure modes: Ring Opening (hydrolysis) and Dimroth Rearrangement (isomerization).

Standardized Protocol: C-7 Selective Displacement

This protocol is designed to validate regioselectivity and minimize hydrolysis.[1]

Scope: Synthesis of 7-amino-oxazolo[5,4-d]pyrimidines from 7-chloro precursors.

Parameter	Specification	Rationale
Solvent	Anhydrous THF or 1,4-Dioxane	Prevents hydrolysis; moderate polarity suppresses ionization.[1]
Concentration	0.1 M to 0.2 M	High dilution minimizes intermolecular oligomerization.[1]
Base	DIPEA (2.0 equiv)	Non-nucleophilic; scavenges HCl without attacking the oxazole ring.[1]
Temperature	0°C RT	Kinetic control favors C-7 over C-2.[1]
Atmosphere	Nitrogen/Argon	Excludes atmospheric moisture.[1]

Step-by-Step Methodology:

• Preparation: Charge a flame-dried flask with the 7-chloro-oxazolopyrimidine substrate (1.0 equiv) and anhydrous THF (0.15 M). Cool to 0°C using an ice bath.[1]

• Nucleophile Addition: Add DIPEA (2.0 equiv) followed by the amine nucleophile (1.1 equiv) dropwise.[1] Note: Adding base before the amine buffers the system.

• Monitoring: Stir at 0°C for 30 minutes. Analyze by TLC or LCMS.[1]

  • Checkpoint: If reaction is <10% complete, warm to Room Temperature (RT).[1] Do not heat unless conversion stalls for >4 hours.[1]

• Quench: Pour reaction mixture into saturated aqueous

  (pH ~6). Do not use strong acid or base for quenching.[1]

• Isolation: Extract with EtOAc, wash with Brine, dry over

  .

• Validation:

  H NMR must show the preservation of the oxazole C-2 proton (typically a singlet around 8.5–9.0 ppm).[1]

Frequently Asked Questions (FAQ)

Q: Why does my LCMS show a mass of M+18? A: This is the Hydrolysis Impurity .[1] The chloride has been displaced by water (from the solvent or atmosphere) to form the pyrimidinone (tautomer of the hydroxy-pyrimidine).[1]

• Fix: Dry your solvent over molecular sieves (3Å) and ensure your amine nucleophile is not a hydrochloride salt containing hydrate water.[1]

Q: I am using a secondary amine, but the reaction is extremely slow. Can I heat it to 100°C? A: Proceed with extreme caution. Heating oxazolopyrimidines in the presence of amines often triggers the Dimroth Rearrangement or ring opening.[1]

• Alternative: Instead of heat, use a Lewis Acid catalyst (e.g.,

  ) or switch to a more polar aprotic solvent like anhydrous DMAc, but keep the temperature below 60°C.[1]

Q: How do I distinguish between the N-alkylated (Dimroth) product and the desired product? A: Use HMBC NMR .

• Desired Product: The amino proton (NH) will show a correlation to the pyrimidine ring carbons (C-6/C-5).[1]

• Rearranged Product: The alkyl group will be on a ring nitrogen, changing the coupling pattern significantly.[1] Also, the chemical shift of the oxazole proton often shifts upfield in the rearranged product.[1]

References

• Synthesis and Stability of Oxazolo[5,4-d]pyrimidines: Velihina, Y., et al. (2022).[1] "Synthesis of some oxazolo[4,5-d]pyrimidine derivatives and evaluation of their antiviral activity and cytotoxicity." Arkivoc, 2022(ii), 108-117.[1] [Link]

• Dimroth Rearrangement Mechanisms: Joule, J. A., & Mills, K. (2010).[1] Heterocyclic Chemistry (5th ed.). Wiley.[1] (Contextual grounding for pyrimidine rearrangement mechanisms).

• 7-Amino-oxazolo[5,4-d]pyrimidine Derivatives: Potaczek, P., et al. (2020).[1][2] "Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives." Molecules, 25(15), 3538.[1] [Link][1]

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Characterization of 5,7-Dichlorooxazolo[5,4-d]pyrimidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic characteristics of 5,7-dichlorooxazolo[5,4-d]pyrimidine, a key heterocyclic intermediate in medicinal chemistry. Due to the limited availability of directly published spectral assignments for this specific compound, this guide offers a robust, comparative analysis based on experimentally determined data from structurally related analogs. This approach provides a reliable framework for the identification and characterization of 5,7-dichlorooxazolo[5,4-d]pyrimidine in a research and development setting.

The oxazolo[5,4-d]pyrimidine scaffold is a "privileged" structure in drug discovery, with derivatives exhibiting a wide range of biological activities, including anticancer, antiviral, and immunosuppressive properties.[1][2] Accurate spectroscopic characterization is a critical first step in the synthesis and development of novel therapeutic agents based on this core.

Predicted NMR Spectroscopic Data for 5,7-Dichlorooxazolo[5,4-d]pyrimidine

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 5,7-dichlorooxazolo[5,4-d]pyrimidine. These predictions are based on a comparative analysis with its close structural analog, 5,7-dichlorothiazolo[5,4-d]pyrimidine, and other related heterocyclic systems.

Table 1: Predicted ¹H NMR Chemical Shifts

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Solvent
H-2	8.5 - 9.0	Singlet	CDCl₃ or DMSO-d₆

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (δ, ppm)	Solvent
C-2	155 - 160	CDCl₃ or DMSO-d₆
C-3a	150 - 155	CDCl₃ or DMSO-d₆
C-5	158 - 163	CDCl₃ or DMSO-d₆
C-7	153 - 158	CDCl₃ or DMSO-d₆
C-7a	138 - 143	CDCl₃ or DMSO-d₆

Comparative Analysis and Rationale for Predictions

The prediction of the NMR spectra for 5,7-dichlorooxazolo[5,4-d]pyrimidine is grounded in the established spectroscopic data of its sulfur analog, 5,7-dichlorothiazolo[5,4-d]pyrimidine, and general principles of NMR spectroscopy for heterocyclic compounds.

¹H NMR Spectrum

The ¹H NMR spectrum of 5,7-dichlorooxazolo[5,4-d]pyrimidine is expected to be simple, featuring a single singlet in the aromatic region corresponding to the C-2 proton. In the analogous 5,7-dichlorothiazolo[5,4-d]pyrimidine, this proton (H-2) appears as a singlet at δ 9.69 ppm in DMSO-d₆.[3] The replacement of the sulfur atom with a more electronegative oxygen atom in the oxazolo-ring is expected to deshield the C-2 proton to a lesser extent. Therefore, a slightly upfield shift to the range of 8.5 - 9.0 ppm is predicted for the H-2 proton of 5,7-dichlorooxazolo[5,4-d]pyrimidine.

¹³C NMR Spectrum

The ¹³C NMR spectrum will be more complex, with five distinct signals for the carbon atoms of the fused ring system. The chemical shifts of these carbons are influenced by the electronegativity of the adjacent heteroatoms and the overall electronic distribution in the aromatic system.

• C-2: This carbon is directly bonded to an oxygen and a nitrogen atom in the oxazole ring. Its chemical shift is predicted to be in the range of 155 - 160 ppm .

• C-3a and C-7a (Bridgehead Carbons): These carbons are part of the ring fusion. C-3a is adjacent to the oxazole oxygen and nitrogen, while C-7a is part of the pyrimidine ring. Their predicted chemical shifts are 150 - 155 ppm for C-3a and 138 - 143 ppm for C-7a.

• C-5 and C-7: These carbons are directly attached to chlorine atoms, which are strongly electron-withdrawing. This will cause a significant downfield shift for these signals. Based on data for 5,7-dichlorothiazolo[5,4-d]pyrimidine, where the corresponding carbons appear at δ 156.49 and 155.36 ppm, similar shifts are expected for the oxazolo analog.[3] Thus, C-5 is predicted in the range of 158 - 163 ppm and C-7 in the range of 153 - 158 ppm .

Experimental Protocol for NMR Characterization

For researchers synthesizing or working with 5,7-dichlorooxazolo[5,4-d]pyrimidine, the following experimental protocol is recommended for acquiring high-quality NMR data.

1. Sample Preparation:

• Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
• Ensure the compound is fully dissolved. Gentle warming or sonication may be necessary.
• Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.

2. NMR Data Acquisition:

• Instrument: A 400 MHz or higher field NMR spectrometer is recommended for good signal dispersion.
• ¹H NMR:
• Acquire a standard one-dimensional proton spectrum.
• Typical parameters: 32-64 scans, relaxation delay of 1-2 seconds, spectral width of 12-16 ppm.
• ¹³C NMR:
• Acquire a proton-decoupled ¹³C spectrum.
• Due to the presence of quaternary carbons and potentially long relaxation times, a sufficient number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 5 seconds) may be required to obtain a good signal-to-noise ratio.
• 2D NMR (Optional but Recommended for Unambiguous Assignment):
• HSQC (Heteronuclear Single Quantum Coherence): To correlate the C-2 carbon with its attached proton (H-2).
• HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range correlations between protons and carbons, which can help in assigning the quaternary carbons.

Visualization of Molecular Structure and NMR Assignment

To aid in the clear assignment of the NMR signals, the molecular structure of 5,7-dichlorooxazolo[5,4-d]pyrimidine with the standard atom numbering system is provided below.

Caption: Molecular structure of 5,7-dichlorooxazolo[5,4-d]pyrimidine with atom numbering.

Conclusion

The ¹H and ¹³C NMR characterization of 5,7-dichlorooxazolo[5,4-d]pyrimidine can be confidently achieved through a comparative analysis with its structurally related analogs. The predicted spectra, based on sound chemical principles and existing experimental data, provide a valuable reference for researchers in the field of medicinal chemistry. The experimental protocols outlined in this guide will enable the acquisition of high-quality data for unambiguous structure confirmation, a cornerstone of synthetic and drug discovery endeavors.

References

• Shu, L., Alabanza, L. M., & Gu, C. (2012). Convenient Synthesis of 5,7-Dichlorothiazolo[5,4-d]pyrimidine. HETEROCYCLES, 85(7), 1721. [Link]

• Fouad, M. A., et al. (2022). New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity. Molecules, 27(19), 6285. [Link]

• Krajczyk, A., et al. (2020). Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. Molecules, 25(15), 3558. [Link]

• Sochacka-Ćwikła, A., et al. (2022). Selected oxazolo[5,4-d]pyrimidines showing biological activity. ResearchGate. [Link]

Sources

• 1. New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Guide: Regiochemical Validation of 5,7-Dichlorooxazolo[5,4-d]pyrimidine Substitutions

This guide serves as a definitive technical resource for validating the regiochemistry of nucleophilic aromatic substitution (

) on the 5,7-dichlorooxazolo[5,4-d]pyrimidine scaffold. It is designed for medicinal chemists and structural biologists requiring rigorous proof of structural assignment.

Executive Summary

The 5,7-dichlorooxazolo[5,4-d]pyrimidine scaffold is a critical isostere of purine, widely utilized in the development of adenosine receptor antagonists and kinase inhibitors. However, the presence of two electrophilic sites (C5 and C7) creates a regiochemical ambiguity during nucleophilic substitution.

While electronic and steric factors generally favor substitution at the C7 position (analogous to the C6 position in purines), reliance on theoretical prediction is insufficient for IND-enabling studies. This guide outlines a self-validating analytical workflow to unambiguously distinguish between the N-C7 and N-C5 regioisomers using 2D NMR and X-ray crystallography.

The Core Challenge

• Electronic Similarity: Both C5 and C7 are electron-deficient carbons flanked by nitrogen atoms.

• Lack of Proton Handles: The pyrimidine ring in the dichloro-precursor is devoid of protons, rendering standard

  NMR coupling analysis impossible without derivatization.

• Ambiguous Chemical Shifts: The carbon chemical shifts of C5 and C7 are often within 5–10 ppm of each other, making 1D

  NMR unreliable for de novo assignment.

Mechanistic Basis & Prediction

Before validation, one must understand the causality of the reaction. The oxazolo[5,4-d]pyrimidine system follows standard

principles for fused pyrimidines.

• C7 Position (The "Para" Analog): This position is spatially equivalent to C4 in a monocyclic pyrimidine or C6 in a purine. It is activated by the inductive effect of the adjacent bridgehead nitrogen and the fused oxazole ring. The Meisenheimer intermediate formed here is generally more stable.

• C5 Position (The "Meta" Analog): Located between two nitrogens, this position is sterically more hindered by the flanking lone pairs and less electronically activated for the initial attack compared to C7.

Hypothesis: Under standard basic conditions (mild base,

to RT), nucleophiles will selectively attack C7 .

Visualization: Reaction Pathway & Regioselectivity

The following diagram illustrates the competing pathways and the favored trajectory.

Figure 1: Kinetic pathway analysis showing the energetic preference for C7 substitution due to steric and electronic factors.

Comparative Analysis of Validation Methods

To ensure data integrity, a multi-modal approach is recommended. The following table compares the efficacy of standard validation techniques for this specific scaffold.

Method	Reliability	Speed	Cost	Limitation
HMBC (2D NMR)	High	Fast (<2 hrs)	Low	Requires unambiguous bridgehead assignment.
X-Ray Crystallography	Absolute	Slow (Days/Weeks)	High	Requires single crystal growth (often difficult).
NOESY / ROESY	Medium	Fast	Low	Ineffective here due to lack of ring protons on the scaffold.
UV/Vis Shift	Low	Instant	Low	Only useful if exact standards of both isomers exist.
Chemical Derivatization	High	Slow	Medium	Requires additional synthetic steps (e.g., cyclization).

Primary Validation Protocol: HMBC NMR

Since the scaffold lacks protons, Heteronuclear Multiple Bond Correlation (HMBC) is the primary tool. You must track the correlation between the incoming nucleophile's protons and the scaffold's quaternary carbons.

Experimental Setup

• Solvent: DMSO-

  (Preferred for solubility and separating NH signals).

• Concentration: >10 mg/mL to resolve weak quaternary carbons.

• Pulse Sequence: Standard gradient-selected HMBC optimized for 8 Hz coupling (

  ).

The Logic of Assignment

We assume the nucleophile is a primary amine (

).

• Scenario A (C7 Substitution):

  • The

    proton (or ) will show a strong correlation to the bridgehead carbon (C7a) .

  • Why? The path is

    (too far/weak) or .

  • Correction: Actually, the diagnostic coupling is often to the C7 carbon itself and the Bridgehead C7a . In the C7-isomer, the C7 carbon is directly attached to the nitrogen.

  • Key Discriminator: Look for the correlation to the Oxazole Bridgehead Carbon . In the C7 isomer, the substituent is closer to the pyrimidine-oxazole fusion bond C7a.

• Scenario B (C5 Substitution):

  • The substituent is at C5.[1] The

    or will couple to C5.

  • C5 is flanked by two nitrogens. Long-range coupling to bridgehead carbons (C3a or C7a) is often weaker or absent due to the symmetry and distance (

    or weak through N).

Analytical Decision Matrix

The following logic tree guides the assignment process based on experimental NMR data.

Figure 2: Logic flow for distinguishing regioisomers using HMBC correlations relative to the oxazole proton.

Definitive Protocol: Synthesis & Isolation

To perform the validation, you must synthesize the material cleanly.

Reagents:

• 5,7-Dichlorooxazolo[5,4-d]pyrimidine (1.0 eq)

• Benzylamine (1.1 eq) (Model Nucleophile)

• Diisopropylethylamine (DIPEA) (1.5 eq)

• Solvent: THF or Ethanol (Anhydrous)

Step-by-Step Methodology:

• Preparation: Dissolve 5,7-dichlorooxazolo[5,4-d]pyrimidine in THF (

  ) under atmosphere.

• Cooling: Cool the solution to

  using an ice bath. Rationale: Low temperature favors the kinetic product (C7) and suppresses disubstitution.

• Addition: Add DIPEA followed by the slow, dropwise addition of Benzylamine.

• Monitoring: Stir at

  for 30 mins, then warm to RT. Monitor by TLC (Hexane/EtOAc 7:3). The starting material ( ) should disappear, replaced by a major spot ( ).

• Workup: Evaporate solvent. Redissolve in EtOAc, wash with water and brine. Dry over

  .

• Purification: Flash column chromatography. Note: If a minor isomer (C5) forms, it usually elutes later due to higher polarity (more accessible NH).

Supporting Data: Expected Chemical Shifts

Use this table to benchmark your NMR data. (Values are approximate, based on analogous purine/thiazolo systems).

Atom Position	C7-Substituted (Major) (ppm)	C5-Substituted (Minor) (ppm)
C2 (Oxazole)	~155.0	~155.0
C5 (Pyrimidine)	~160.0 (C-Cl)	~152.0 (C-NHR)
C7 (Pyrimidine)	~152.0 (C-NHR)	~160.0 (C-Cl)
Bridgehead C7a	~158.0	~150.0

Note: The definitive proof is that in the C7-isomer, the remaining Chlorine is at C5. C5 is flanked by two nitrogens, making it extremely deshielded (~160+ ppm).

References

• Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. Source: National Institutes of Health (NIH) / PMC URL:[Link] Relevance: Provides foundational synthesis methods and spectral analysis (MS, IR, NMR) for 7-amino derivatives, confirming the C7 reactivity preference.

• Convenient Synthesis of 5,7-Dichlorothiazolo[5,4-d]pyrimidine. Source: Heterocycles / CLOCKSS URL:[Link] Relevance: Describes the synthesis of the closely related thiazolo-analog, reinforcing the reactivity pattern where the position adjacent to the bridgehead (C7) is the primary electrophile.

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights. Source: National Institutes of Health (NIH) / PMC URL:[Link] Relevance: Offers detailed DFT and 2D-NMR methodologies for confirming regioselectivity in dichloro-heterocycles, specifically using HMBC to distinguish isomers.

• Oxazolo[5,4-d]pyrimidines as Anticancer Agents: SAR Analysis. Source: MDPI URL:[Link] Relevance: Reviews the structure-activity relationships and confirms the structural assignment of 7-substituted derivatives in biological assays.

Sources

• 1. New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Reactivity of C5 vs C7 Chlorines in Oxazolopyrimidine Systems: A Guide to Regioselective Functionalization

Executive Summary

The oxazolopyrimidine scaffold—particularly the oxazolo[5,4-d]pyrimidine system—is a privileged nucleobase isostere widely utilized in the design of kinase inhibitors, adenosine receptor antagonists, and antiviral agents [1]. For synthetic chemists and drug development professionals, the 5,7-dichlorooxazolo[5,4-d]pyrimidine building block is a critical starting material.

Successfully utilizing this scaffold requires a precise understanding of the differential reactivity between the C5 and C7 chlorines. This guide objectively compares the nucleophilic aromatic substitution (SNAr) profiles of these two positions, provides the mechanistic causality behind their regioselectivity, and outlines self-validating experimental protocols for sequential functionalization.

Mechanistic Grounding: The Causality of Regioselectivity

To predict and control the reactivity of 5,7-dichlorooxazolo[5,4-d]pyrimidine, one must analyze its electronic distribution. The oxazolopyrimidine system is strictly analogous to the purine scaffold. In standard purine nomenclature, the C6 and C2 positions correspond directly to the C7 and C5 positions of the oxazolo[5,4-d]pyrimidine ring, respectively.

The Electronic Bias (C7 > C5)

In SNAr reactions, the rate-determining step is the formation of the anionic Meisenheimer complex.

• C7 Activation: The C7 position is highly electron-deficient because it is conjugated directly with the electron-withdrawing fused oxazole ring and is para to the N4 pyrimidine nitrogen. Attack at C7 produces a highly stabilized transition state [2].

• C5 Deactivation: The C5 position (located between N4 and N6) is less electrophilic. Furthermore, once the C7 position is substituted with an electron-donating nucleophile (e.g., a primary amine), the entire pyrimidine ring becomes electron-rich. This resonance donation drastically increases the activation energy required for a subsequent SNAr at C5 [3].

As a result, nucleophilic substitution is completely regioselective for the C7 position under mild conditions, reserving the C5 position for harsher SNAr conditions or transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura).

Figure 1: Mechanistic pathway and regioselectivity of SNAr in 5,7-dichlorooxazolo[5,4-d]pyrimidine.

Comparative Reactivity Data

The table below summarizes the empirical performance and required parameters for functionalizing the C7 versus the C5 position. This data serves as a baseline for designing your synthetic routes.

Parameter	C7 Chlorine (First Substitution)	C5 Chlorine (Second Substitution)
Electronic State	Highly electrophilic (activated by oxazole)	Deactivated (due to C7 electron donation)
Preferred Reaction	SNAr	Pd-Catalyzed Cross-Coupling or harsh SNAr
Typical Nucleophiles	Primary/Secondary Amines, Alcohols, Thiols	Boronic Acids, Anilines, Strong Alkoxides
Temperature Range	0 °C to 85 °C	100 °C to 150 °C (often requires sealed tube)
Reaction Time	1 to 6 hours	12 to 24 hours
Catalyst Required?	No	Yes (e.g., Pd(PPh₃)₄ for Suzuki)
Average Yield	75% – 95%	50% – 80%

Experimental Workflows: Sequential Functionalization

To ensure scientific integrity and self-validation, the following protocols are designed with built-in analytical checkpoints.

Protocol A: Regioselective SNAr at C7 (Amination)

This protocol leverages the high electrophilicity of C7 to install an amine group without affecting the C5 chlorine[2].

• Preparation: Dissolve 5,7-dichlorooxazolo[5,4-d]pyrimidine (1.0 equiv, 5.0 mmol) in anhydrous ethanol (20 mL) under an inert nitrogen atmosphere.

• Base Addition: Add N,N-diisopropylethylamine (DIPEA) (1.2 equiv, 6.0 mmol) to the solution. The mildly basic conditions neutralize the HCl byproduct without hydrolyzing the scaffold.

• Nucleophile Addition: Slowly add the primary amine (1.05 equiv, 5.25 mmol) dropwise at 0 °C.

• Reaction: Warm the mixture to room temperature and stir for 2–4 hours.

• Validation Checkpoint: Monitor via LC-MS. The reaction is complete when the starting material mass disappears. A single peak corresponding to the mono-substituted product should be observed (due to >95% regioselectivity).

• Workup: Concentrate the solvent in vacuo, resuspend in water, and extract with ethyl acetate. Dry the organic layer over Na₂SO₄ and purify via silica gel chromatography to yield the 7-amino-5-chlorooxazolo[5,4-d]pyrimidine derivative.

Protocol B: C5-Functionalization via Suzuki-Miyaura Coupling

Because the C5 position is now electronically deactivated by the C7 amine, SNAr is inefficient. Transition-metal catalysis is the optimal alternative [1].

• Preparation: In a Schlenk flask, combine the 7-amino-5-chloro intermediate from Protocol A (1.0 equiv, 2.0 mmol) and the desired aryl boronic acid (1.5 equiv, 3.0 mmol).

• Solvent & Base: Add a degassed mixture of 1,4-dioxane and 2M aqueous Na₂CO₃ (v/v 4:1, 15 mL).

• Catalyst Addition: Quickly add Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv, 0.1 mmol) and purge the flask with nitrogen for 5 minutes.

• Reaction: Heat the mixture to 100 °C for 12–16 hours.

• Validation Checkpoint: TLC (Hexane/EtOAc) should show the consumption of the C5-chloro intermediate. The formation of palladium black indicates catalyst turnover.

• Workup: Filter the mixture through a pad of Celite to remove palladium residues. Extract the filtrate with dichloromethane, dry, and purify via flash chromatography to isolate the 5,7-disubstituted oxazolo[5,4-d]pyrimidine .

Figure 2: Step-by-step experimental workflow for sequential C7 and C5 functionalization.

Troubleshooting & Best Practices

• Over-substitution: If you observe di-substitution during Protocol A, it is likely due to elevated temperatures or an excess of the nucleophile. Strictly control the stoichiometry to 1.05 equivalents and maintain the temperature below 25 °C.

• Hydrolysis at C7: The C7 chlorine is highly sensitive to moisture. Ensure that all solvents used in Protocol A are strictly anhydrous to prevent the formation of the 7-oxo byproduct.

• Catalyst Poisoning in Protocol B: The free amine at the C7 position can occasionally coordinate with the palladium catalyst, slowing down the Suzuki coupling. If yields are low, consider increasing the catalyst loading to 10 mol% or switching to a more sterically hindered ligand system (e.g., XPhos Pd G2).

References

• De Coen, L. M., Roman, B. I., Movsisyan, M., Heugebaert, T. S. A., & Stevens, C. V. (2018). Synthesis and Biological Activity of Oxazolopyrimidines. European Journal of Organic Chemistry, 2018(19), 2148–2166. Available at:[Link]

• Varano, F., Catarzi, D., Vigiani, E., & Colotta, V. (2017). Design, Synthesis and Pharmacological Characterization of 2-(2-Furanyl)thiazolo[5,4-d]pyrimidine-5,7-diamine Derivatives. Available at:[Link]

• Kuka, P., et al. (2021). 1,2,3-Triazoles as leaving groups in SNAr–Arbuzov reactions: synthesis of C6-phosphonated purine derivatives. Beilstein Journal of Organic Chemistry, 17, 193–202. Available at:[Link]

Safety & Regulatory Compliance

5,7-Dichlorooxazolo[5,4-D]pyrimidine proper disposal procedures

Chemical Profile & Hazard Assessment

The "Electrophilic Trap" Warning As researchers, we often treat 5,7-dichlorooxazolo[5,4-d]pyrimidine as a standard building block.[1] However, from a waste management perspective, it must be viewed as a high-energy electrophile .[1]

The pyrimidine core, fused with the oxazole ring, creates a highly electron-deficient system.[1] The chlorine atoms at the 5 and 7 positions are excellent leaving groups.[2]

• Operational Hazard: This compound is moisture-sensitive and prone to hydrolysis.[2]

• Disposal Risk: Mixing this compound with aqueous basic waste (e.g., sodium hydroxide, ammonia) can trigger rapid, exothermic hydrolysis, generating hydrogen chloride (HCl) gas and potentially pressurizing waste containers.[1]

Physicochemical Properties Relevant to Disposal

Property	Data	Disposal Implication
Physical State	Solid (Pale yellow to tan)	Must be double-bagged; avoid dust generation.[2]
Reactivity	High (Electrophilic)	DO NOT mix with strong nucleophiles (amines, hydroxides) in waste drums.
Hydrolysis	Generates HCl	Waste containers must be vented or capable of pressure relief; keep dry.[2]
Flash Point	N/A (Solid)	Treat as combustible solid if mixed with solvents.[2]
Toxicity	Irritant (Skin/Eye/Resp)	Standard cytotoxic/potent compound PPE required.[2]

Pre-Disposal Stabilization & Segregation

Effective disposal begins at the bench.[2] You must segregate this compound from incompatible waste streams to prevent "drum reactions" in the central accumulation area.[2]

The Segregation Logic (Graphviz Diagram)

Figure 1: Decision logic for segregating 5,7-dichlorooxazolo[5,4-d]pyrimidine waste. Note the critical stop point regarding aqueous bases.

Step-by-Step Disposal Protocols

Scenario A: Disposal of Pure Solid (Expired or Excess)

Use this protocol for vials of pure compound or contaminated weighing papers/spatulas.

• PPE Setup: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[1][3] Work inside a fume hood to avoid inhaling dust.[2]

• Primary Containment:

  • Do not empty the vial.[2] Keep the chemical in its original glass container if possible.[2]

  • If the original container is damaged, transfer the solid to a wide-mouth High-Density Polyethylene (HDPE) jar.[2]

• Secondary Containment:

  • Place the primary container into a clear, sealable polyethylene bag (Zip-lock style).[2]

  • Labeling: Affix a hazardous waste label to the bag, not just the inner vial.

  • Text: "Solid Waste: 5,7-Dichlorooxazolo[5,4-d]pyrimidine.[1][2][4] Toxic. Reactive."

• Accumulation: Place the bagged waste into the lab’s designated Solid Toxic/Halogenated Waste Drum .

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)

Use this protocol for mother liquors or reaction mixtures containing the compound.[2]

• Quenching (Mandatory for Active Reactions):

  • If the mixture contains unreacted reagents (e.g., POCl3, SOCl2) used to synthesize the core, quench carefully with cold water/ice before disposal.[1]

  • Caution: Ensure the quench is complete and the solution has cooled to room temperature.[2]

• Solvent Compatibility Check:

  • The presence of the dichloro-heterocycle classifies the entire liquid volume as Halogenated Solvent Waste , regardless of the primary solvent (e.g., even if dissolved in Ethyl Acetate).[1]

• Transfer:

  • Pour the mixture into the Halogenated Organic Waste carboy (typically HDPE or safety-coated glass).[2]

  • Do not fill >90% to allow headspace for potential off-gassing.[2]

• pH Check (Best Practice):

  • Ensure the waste stream is Neutral to slightly Acidic.[2]

  • Avoid: Adding to carboys containing high concentrations of aliphatic amines (e.g., triethylamine waste), as slow polymerization/substitution can occur over weeks.[1]

Waste Stream Management & Regulatory Compliance

RCRA Classification (USA) Under the Resource Conservation and Recovery Act (RCRA), this compound does not have a specific "P" or "U" list code. However, it must be characterized by the generator based on its properties.[1]

• Waste Code Assignment:

  • D003 (Reactive): If the waste can generate toxic gases (HCl) when mixed with water.[2]

  • F001/F002: If spent halogenated solvents (DCM, etc.) are present in the mixture.[2]

  • Generator Knowledge: Most facilities classify this as "Non-RCRA Regulated Hazardous Waste" unless it exhibits a characteristic (Ignitability, Corrosivity, Reactivity, Toxicity).[1]

  • Recommendation: Manage as Halogenated Hazardous Waste to ensure high-temperature incineration.[2]

Final Destruction Method The only acceptable destruction method for halogenated heteroaromatics is High-Temperature Incineration equipped with acid gas scrubbers.[2]

• Why? Incomplete combustion of chlorinated heterocycles can form dioxins and furans.[2]

• Temperature: >1100°C (2000°F) with a 2-second residence time is standard for halogenated organics [1].[2]

Emergency Spill Response

Dry Spill (Powder) [2]

• Isolate: Evacuate the immediate area. Mark a 10-foot perimeter.[2]

• PPE: Wear N95 or P100 respirator if dust is airborne.[2]

• Cleanup:

  • Cover the spill with a damp paper towel (to suppress dust) or use a dedicated HEPA vacuum.[2]

  • Do not sweep dry.[2]

  • Scoop material into a wide-mouth jar.

  • Wipe the surface with a dilute soap solution, followed by water.[1]

Wet Spill (Solution)

• Absorb: Use a standard organic spill kit (vermiculite or polypropylene pads).[2]

• Avoid: Do not use "Basic Neutralizers" (like sodium bicarbonate) directly on the concentrated chemical, as this may accelerate hydrolysis and gas evolution.[2]

• Disposal: Bag all absorbent materials as Halogenated Chemical Waste .

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press (US).[2] [Link]

• U.S. Environmental Protection Agency. (2024). Criteria for the Definition of Solid Waste and Solid and Hazardous Waste Exclusions. EPA.gov.[2] [Link]

• PubChem. (2024).[2] Compound Summary: Chlorinated Pyrimidine Derivatives Safety Data. National Library of Medicine.[2] [Link]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. nyu.edu [nyu.edu]
• 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 4. 5,7-Dichloro-oxazolo[5,4-d]pyrimidine 95% | CAS: 944709-53-9 | AChemBlock [achemblock.com]